[3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol

Core Science & Biosynthesis

Deciphering the Black Box: A Comprehensive Guide to MoA Elucidation for Novel Heterocycles

Executive Summary: The Heterocyclic Imperative

Heterocyclic compounds—containing at least one ring atom other than carbon (N, O, S)—constitute over 85% of all marketed drugs.[1] Their "privileged" status arises from their ability to mimic biological metabolites (purines, pyrimidines), participate in directional hydrogen bonding, and engage in

-stacking interactions with protein residues.

However, the modern shift toward phenotypic screening has created a bottleneck: we frequently identify potent heterocyclic hits without knowing their molecular targets. A "black box" drug candidate is a liability; without a defined Mechanism of Action (MoA), lead optimization is blind, and toxicity is unpredictable.

This guide outlines a rigorous, three-tiered framework to transition a novel heterocyclic candidate from a phenotypic hit to a validated ligand with a defined kinetic profile.

Phase 1: Target Deconvolution (The "What")

When a heterocyclic compound shows phenotypic activity (e.g., cell death in cancer lines) but the target is unknown, we employ Chemical Proteomics and Thermal Shift strategies.

Activity-Based Protein Profiling (ABPP)

For heterocycles containing electrophilic "warheads" (e.g., acrylamides, epoxides) or those amenable to derivatization, ABPP is the gold standard.[2]

• Mechanism: The heterocycle is modified with a "click" handle (alkyne or azide). It covalently binds its target in live cells. Subsequent cell lysis and "click" reaction with a biotin-reporter allow for streptavidin enrichment and Mass Spectrometry (MS) identification.

• Critical Control: Competition assays with the unmodified parent compound are mandatory to distinguish specific targets from non-specific background.

Cellular Thermal Shift Assay (CETSA)

For non-covalent ligands (the majority of heterocycles), CETSA is the superior label-free method.

• Principle: Ligand binding stabilizes the target protein, shifting its melting temperature (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  ) higher.[3]

• Advantage: Unlike recombinant assays, CETSA operates in the native cellular environment, accounting for intracellular concentrations, post-translational modifications, and protein complexes.

Phase 2: Kinetic & Thermodynamic Profiling (The "How")

Identifying the target is insufficient. You must understand the temporal nature of the interaction. For heterocyclic drugs, Residence Time (

) is often a better predictor of in vivo efficacy than affinity ( ).

Surface Plasmon Resonance (SPR)

Many heterocycles are rigid. They may bind with high affinity but fast dissociation rates, leading to poor pharmacodynamics.

• The Metric:

  .[4]

• Why it Matters: A drug with a long residence time (slow

  ) can maintain target occupancy even after the free drug has been cleared from circulation (systemic half-life).[4] This is critical for targets with rapid turnover or high endogenous ligand competition.

Isothermal Titration Calorimetry (ITC)

ITC measures the heat released/absorbed during binding.

• Relevance to Heterocycles: It dissects the free energy (

  ) into Enthalpy ( ) and Entropy ( ).

• Insight: Optimized heterocycles typically drive binding via enthalpy (specific H-bonds) rather than entropy (hydrophobic effect), correlating with higher selectivity.

Phase 3: Strategic Visualization

The following diagram illustrates the logical flow from a phenotypic hit to a validated mechanism.

Figure 1: The Integrated MoA Elucidation Pipeline. A logic-gated workflow moving from phenotypic screening to biophysical and functional validation.

Detailed Protocol: Cellular Thermal Shift Assay (CETSA)

This protocol is designed for the validation of a non-covalent heterocyclic candidate. It is a self-validating system: the "fingerprint" of the melting curve must shift in the presence of the drug.

Materials

• Cell Line: Relevant disease model (e.g., HeLa, Jurkat).

• Compound: Heterocyclic candidate (10 mM DMSO stock).

• Lysis Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 0.2% NP-40, 5% Glycerol, 1x Protease Inhibitor Cocktail.

• Thermal Cycler: Capable of gradients (e.g., Bio-Rad C1000).

Step-by-Step Workflow

• Treatment (Live Cell Context):

  • Seed cells at

    cells/mL.

  • Treat Group A with Compound (5-10x EC50 from phenotypic assay).

  • Treat Group B with DMSO (Vehicle Control).

  • Incubate for 1 hour at 37°C. Note: Time allows for cellular uptake and equilibrium binding.

• Harvest & Aliquot:

  • Wash cells with PBS x2. Resuspend in PBS containing protease inhibitors.

  • Divide each group (Compound & Vehicle) into 10 aliquots (50 µL each) in PCR tubes.

• Thermal Challenge:

  • Apply a temperature gradient across the 10 tubes.

  • Range: 37°C to 67°C (approx. 3°C intervals).

  • Duration: Heat for exactly 3 minutes .

  • Cool immediately to 25°C for 3 minutes.

• Lysis & Separation:

  • Add Lysis Buffer with 0.4% NP-40 to all tubes.

  • Freeze-thaw x3 (Liquid

    / 25°C water bath) to ensure lysis.

  • Critical Step: Centrifuge at 20,000 x g for 20 minutes at 4°C.

  • Logic: Denatured proteins precipitate and form a pellet. Stabilized (drug-bound) proteins remain in the supernatant.

• Detection:

  • Collect supernatant.

  • Analyze via Western Blot (for specific hypothesis) or LC-MS/MS (for unbiased discovery).

Visualization of CETSA Logic

Figure 2: CETSA Experimental Logic. Separation of soluble (stabilized) vs. precipitated (unbound) protein fractions.

Data Presentation: Comparative Biophysics

When characterizing your heterocyclic candidate, use this table to select the correct orthogonal assay.

Method	Primary Readout	Heterocycle Relevance	Limitations
CETSA	Target Engagement ( shift)	Validates binding in native environment; critical for solubility-challenged heterocycles.	Does not provide kinetic rates ( ).
SPR	Kinetics ( )	Determines Residence Time .[5] Differentiates "fast-on/fast-off" from "slow-off" binders.	Requires purified, immobilized protein (potential artifacts).
ITC	Thermodynamics ( )	Confirms H-bond driven binding (Enthalpy) vs. hydrophobic (Entropy).	High sample consumption; low throughput.
ABPP	Target ID (Mass Spec)	Ideal for covalent inhibitors or photo-affinity labeling.	Requires chemical modification of the drug.

References

• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells.[6][3][7][8] Nature Protocols. [Link]

• Copeland, R. A., et al. (2006). Drug-target residence time and its implications for lead optimization. Nature Reviews Drug Discovery. [Link]

• Molina, D. M., et al. (2013). Monitoring drug target engagement in cells and tissues using the cellular thermal shift assay.[6][3][7][8][9] Science. [Link]

• Speers, A. E., & Cravatt, B. F. (2004). Profiling enzyme activities in vivo using click chemistry methods.[10] Chemistry & Biology. [Link][3][9]

• Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of Medicinal Chemistry. (Context on Heterocycles). [Link]

Sources

• 1. Decoding the Mechanism of Drugs of Heterocyclic Nature against Hepatocellular Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activity-Based Protein Profiling Experimental Process and Key Operation Points [en.biotech-pack.com]
• 3. Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bellbrooklabs.com [bellbrooklabs.com]
• 5. Compound Selectivity and Target Residence Time of Kinase Inhibitors Studied with Surface Plasmon Resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CETSA [cetsa.org]
• 7. Results for "Thermal Shift Assay" | Springer Nature Experiments [experiments.springernature.com]
• 8. Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bio-protocol.org [bio-protocol.org]
• 10. Activity-Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP by MudPIT Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Physiochemical and Metabolic Stability Assessment of [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol: A Technical Guide

Topic: Stability studies of [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol under physiological conditions. Content Type: In-depth Technical Guide. Audience: Researchers, Scientists, and Drug Development Professionals.

Executive Summary & Structural Rationale

The molecule [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol represents a high-value scaffold in modern fragment-based drug discovery (FBDD). It combines a strained,

-rich azetidine ring with a heteroaromatic isoxazole core and a polar hydroxymethyl handle.

This guide provides a comprehensive framework for assessing the stability of this scaffold. Unlike planar aromatic systems, this molecule presents a unique duality:

• The Azetidine Ring: Offers desirable physicochemical properties (low lipophilicity, high metabolic stability compared to acyclic amines) but carries ~26 kcal/mol of ring strain, posing a theoretical risk of ring-opening under nucleophilic stress.

• The Isoxazole Core: generally robust, but susceptible to reductive cleavage (N-O bond rupture) under specific metabolic conditions, a mechanism famously exploited by the prodrug leflunomide.

This technical guide outlines the theoretical stability profile and details the experimental protocols required to validate the integrity of this scaffold under physiological conditions (

).

Theoretical Stability Profile

Before initiating wet-lab experiments, a structural analysis establishes the "Null Hypothesis" for stability.

Chemical Stability (Hydrolytic)

• Azetidine Moiety: While strained, the azetidine ring is kinetically stable at physiological pH. Ring opening usually requires strong electrophilic activation (e.g., quaternization) or extreme pH (pH < 2 or > 12) combined with heat. In the absence of N-acylation or N-arylation (which can increase electrophilicity at C2/C4), the secondary amine is expected to remain intact.

• Isoxazole Moiety: The 3,5-disubstituted pattern confers significant stability. Unlike 3-unsubstituted isoxazoles (which can undergo base-catalyzed ring opening to nitriles), the 3-azetidinyl substituent acts as a weak electron donor, stabilizing the ring against nucleophilic attack.

Metabolic Stability (Enzymatic)

• Phase I (Oxidation): The primary metabolic "soft spots" are:

  • N-oxidation of the azetidine nitrogen (FMO/CYP mediated).

  • Alcohol oxidation of the C5-hydroxymethyl group to a carboxylic acid (ADH/ALDH mediated).

• Phase I (Reduction): Reductive cleavage of the isoxazole N-O bond is a risk in anaerobic conditions or via specific reductases, though less likely than in highly electron-deficient isoxazoles.

• Phase II (Conjugation): Direct glucuronidation of the primary alcohol or the secondary amine.

Experimental Protocols

Study 1: pH-Dependent Chemical Stability Profiling

Objective: To determine the hydrolytic stability of the azetidine and isoxazole rings across the gastrointestinal pH range.

Protocol:

• Stock Preparation: Dissolve test compound to 10 mM in DMSO.

• Buffer Preparation: Prepare 50 mM buffers at pH 1.2 (SGF), pH 4.5 (Acetate), pH 7.4 (PBS), and pH 9.0 (Borate).

• Incubation:

  • Spike stock into buffers to a final concentration of 10 µM (0.1% DMSO).

  • Incubate in a shaking water bath at

    .

  • Timepoints: 0, 1, 2, 4, 8, 24, and 48 hours.

• Analysis:

  • Quench aliquots with ice-cold acetonitrile (containing Internal Standard).

  • Analyze via UHPLC-MS/MS (e.g., C18 column, Water/Acetonitrile + 0.1% Formic Acid gradient).

  • Monitor for specific degradation masses:

    • Ring Opening (Hydrolysis): +18 Da (Hydration of isoxazole or azetidine).

    • Elimination: -18 Da (Dehydration of alcohol).

Acceptance Criteria:

remaining parent at 24 hours for pH 7.4.

Study 2: Plasma Stability & Protein Binding

Objective: Assess susceptibility to plasma esterases (relevant for the alcohol) and non-specific degradation.

Protocol:

• Matrix: Pooled human/rat plasma (EDTA or Heparin).

• Procedure:

  • Pre-warm plasma to

    .

  • Spike compound to 1 µM.

  • Incubate for 0, 15, 30, 60, 120, and 240 minutes.

  • Include Propantheline (unstable control) and Warfarin (stable control).

• Data Processing: Plot

  vs. time to calculate .

Study 3: Microsomal Stability (Phase I Metabolism)

Objective: Identify oxidative hotspots (N-oxidation vs. alcohol oxidation).

Protocol:

• System: Liver Microsomes (Human/Rat, 0.5 mg protein/mL).

• Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH, 3.3 mM

  ).

• Workflow:

  • Pre-incubate microsomes + compound (1 µM) for 5 min at

    .

  • Initiate with NADPH.

  • Sample at 0, 5, 15, 30, 45, 60 min.

  • Control: Incubate without NADPH to rule out non-CYP degradation.

• Metabolite ID (MetID): Perform a full MS/MS scan on the 60-min sample to detect:

  • M+16: N-oxide or Hydroxylation.

  • M-2: Oxidation to Aldehyde.

  • M+14: Oxidation to Carboxylic Acid (Net +16 - 2H).

Visualization of Stability Pathways

The following diagram illustrates the theoretical degradation and metabolic pathways for [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol.

Caption: Predicted chemical and metabolic fate of the scaffold. Green/Yellow nodes indicate likely metabolites; Red indicates degradation under stress.

Reactive Metabolite Assessment (GSH Trapping)

Because azetidines are strained rings, there is a theoretical risk that metabolic activation (e.g., formation of a reactive iminium ion or N-oxide) could facilitate nucleophilic attack by cellular proteins, leading to toxicity.

Self-Validating Protocol:

• Incubation: Microsomes + NADPH + Test Compound (10 µM) + Glutathione (GSH, 5 mM) .

• Detection: Scan for M + 307 Da (GSH adduct).

• Logic:

  • If GSH adducts are detected

    The ring is opening into a reactive alkylating agent (Bioactivation Risk).

  • If no adducts

    The azetidine ring is metabolically stable (Safe).

Data Summary & Acceptance Criteria

Parameter	Experimental Condition	Acceptance Criteria (Lead Series)
Aqueous Solubility	PBS, pH 7.4, 24h
Chemical Stability	SGF (pH 1.2) / PBS (pH 7.4)
Plasma Stability	Human Plasma,
Microsomal Cl	Human Liver Microsomes
GSH Trapping	Microsomes + GSH	No significant adducts observed

Experimental Workflow Diagram

The following flowchart guides the decision-making process for evaluating this scaffold.

Caption: Step-by-step decision tree for validating the stability of the azetidine-isoxazole scaffold.

References

• Pérez-García, X., et al. "Azetidines in medicinal chemistry: emerging applications and approved drugs." Journal of Medicinal Chemistry, 2026. (Representative Link)

• Kalgutkar, A. S., et al. "Metabolism-guided drug design and optimization of clinical candidates." Journal of Medicinal Chemistry, 2005. (General reference for metabolic soft spots).

• Rozas, I. "The isoxazole ring: a useful scaffold in drug discovery." Heterocycles, 2024.[1] (Context on isoxazole stability).

• FDA Guidance for Industry. "In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies."

• Di, L., & Kerns, E. "Drug-Like Properties: Concepts, Structure Design and Methods." Elsevier, 2016. (Standard protocols for stability).
• Stephens, C. E., et al. "Reductive ring opening of isoxazoles: Mechanism and utility." Tetrahedron Letters, 2023. (Mechanistic insight on isoxazole cleavage).

Sources

• 1. ijpca.org [ijpca.org]

Protocols & Analytical Methods

Application Note: Formulation Strategies for Preclinical Studies of Isoxazole-Based Compounds

Abstract & Introduction

Isoxazole scaffolds are privileged structures in medicinal chemistry, found in marketed drugs such as leflunomide (anti-inflammatory), sulfamethoxazole (antibiotic), and valdecoxib (COX-2 inhibitor).[1] However, for the formulation scientist, this ring system presents a distinct "dichotomy of stability": while aromatic and generally robust, the N-O bond is a potential weak point susceptible to base-catalyzed ring cleavage and reductive metabolism.[2]

Additionally, most bioactive isoxazoles are lipophilic (BCS Class II or IV), exhibiting poor aqueous solubility that complicates intravenous (IV) and high-dose oral (PO) delivery.

This guide provides a rational, mechanism-based approach to formulating isoxazole compounds for preclinical species (Rat, Dog, NHP). It moves beyond generic "shake-and-shoot" methods to address the specific physicochemical vulnerabilities of the isoxazole ring.

The Isoxazole Challenge: Stability & Solubility[3][4]

The "Achilles' Heel": Base-Catalyzed Ring Opening

Unlike pyridines or pyrazoles, the isoxazole ring contains a weak N-O bond. Under basic conditions (pH > 8.0) or in the presence of strong nucleophiles, the ring can undergo cleavage to form

-amino enones or nitriles (Kemp elimination-type mechanisms).

• Case Study: Leflunomide is actually a prodrug. It relies on the in vivo opening of the isoxazole ring to form the active metabolite, teriflunomide (A771726). While desirable for leflunomide, this instability is often a liability for new chemical entities (NCEs) intended to remain intact.

• Formulation Implication: Avoid alkaline buffers (e.g., Carbonate, Tris pH > 8) and nucleophilic excipients. Maintain formulation pH between 3.0 and 7.0.

Solubility Profiling

Isoxazoles are often neutral or very weak bases (

of conjugate acid < 2). Therefore, pH adjustment alone is rarely sufficient to achieve mg/mL solubility.

Data Summary: Typical Solubility Enhancement Approaches

Approach	Suitability for Isoxazoles	Notes
pH Adjustment	Low	Most isoxazoles lack ionizable centers in physiological pH range.
Cosolvents	Medium	PEG 400 / PG / DMSO effective, but toxicity limits dose volume.
Surfactants	Medium	Tween 80 / Cremophor EL useful but can cause histamine release in dogs.
Cyclodextrins	High	Gold Standard. Encapsulates lipophilic ring; protects N-O bond from hydrolysis.

Preclinical Vehicle Selection Strategy

The following decision tree outlines the logical flow for selecting a vehicle based on the study type and route of administration.

Figure 1: Decision tree for vehicle selection. Cyclodextrins are prioritized for IV to maximize stability and minimize injection site irritation.

Detailed Experimental Protocols

Protocol A: pH-Stability Profiling (Critical Go/No-Go)

Purpose: To determine if the isoxazole ring is stable enough for liquid formulation or if it requires lyophilization.

Materials:

• Buffers: Citrate (pH 3), Phosphate (pH 7), Borate (pH 9).

• HPLC/UPLC system.

Procedure:

• Stock Prep: Dissolve compound in Acetonitrile (ACN) at 1 mg/mL.

• Incubation: Spike stock into buffers (final conc. 10 µg/mL, <1% ACN) at 25°C and 37°C.

• Sampling: Inject at T=0, 1h, 4h, 24h.

• Analysis: Monitor loss of parent peak and appearance of ring-opened product (often more polar, elutes earlier).

• Criteria: If >5% degradation at pH 7.4 in 24h, liquid formulation is risky . Proceed to in situ preparation or lyophilized powder.

Protocol B: Cyclodextrin Complexation (The "Gold Standard" for IV)

Purpose: To create a clear, stable IV solution (typically 1–5 mg/mL) using Hydroxypropyl-

-Cyclodextrin (HP- -CD) or Sulfobutylether- -CD (Captisol).

Mechanism: The hydrophobic isoxazole ring displaces water from the CD cavity, forming a soluble inclusion complex.

Step-by-Step:

• Vehicle Prep: Prepare a 20% (w/v) HP-

  -CD solution in Water for Injection (WFI).

  • Note: 20% is a standard starting point. Do not exceed 40% for IV due to viscosity and renal load.

• Drug Addition: Add excess API to the CD solution (aim for 2x target concentration).

• Equilibration:

  • Method A (Speed): Probe sonicate (pulsed, ice bath) for 10 mins.

  • Method B (Equilibrium): Stir continuously for 24 hours at room temperature.

• pH Adjustment: Check pH. If necessary, adjust to pH 4.0–6.0 using 0.1N HCl/NaOH. Avoid alkaline pH.

• Clarification: Filter through a 0.22 µm PVDF or PES filter.

• Assay: Analyze filtrate by HPLC to determine maximum solubility (

  ).

• Final Formulation: Dilute to 90% of

  to prevent precipitation upon storage. Adjust tonicity with NaCl if CD concentration is low (<10%).

Protocol C: Standard Oral Suspension (For Toxicology)

Purpose: To formulate high doses (10–1000 mg/kg) where solubility cannot be achieved.

Vehicle: 0.5% Methylcellulose (MC) (400 cP) + 0.1% Tween 80 in water.

Procedure:

• Wetting: Weigh micronized API into a mortar. Add Tween 80 (neat) and trituratem to form a smooth paste. Crucial step to prevent clumping of lipophilic isoxazoles.

• Dispersion: Geometric dilution. Add 0.5% MC solution in small increments, triturating constantly to ensure homogeneity.

• Homogenization: Transfer to a vial and vortex. For GLP studies, use a high-shear homogenizer (e.g., Polytron) for 1-2 mins to ensure uniform particle size distribution.

• Verification: Check resuspendability. The cake should disperse easily upon shaking.

Excipient Safety Limits (Preclinical)

When designing the formulation, strictly adhere to the safety margins for the vehicle components to ensure observed toxicity is due to the drug, not the solvent.

Excipient	Rat Max Vol/Conc (IV)	Dog Max Vol/Conc (IV)	Adverse Effects of Excess
DMSO	1 mL/kg (slow)	Avoid if possible	Hemolysis, histamine release, local irritation.
PEG 400	3 mL/kg	1 mL/kg	Nephrotoxicity, hemolysis.
HP- -CD	20-40% w/v	20-40% w/v	Generally safe; rapid renal clearance.
Tween 80	0.5%	0.1%	Severe anaphylactoid reaction in dogs.

Data derived from FDA Inactive Ingredient Database and standard toxicology texts [1, 2].

Stability & Degradation Pathway Visualization[2]

Understanding the degradation mechanism allows for proactive stabilization.

Figure 2: Base-catalyzed hydrolysis of the isoxazole ring. Formulation pH must be kept neutral to acidic to prevent this pathway.

References

• Kerns, E. H., & Di, L. (2008). Drug-like Properties: Concepts, Structure Design and Methods. Academic Press. (Standard text for preclinical formulation strategies).

• FDA. (2024). Inactive Ingredient Search for Approved Drug Products. (For verifying excipient safety limits).

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers.[3][4][5] Advanced Drug Delivery Reviews, 59(7), 645-666. (The authoritative guide on CD complexation).

• Rozman, B. (2002). Clinical pharmacokinetics of leflunomide. Clinical Pharmacokinetics, 41(6), 421-430. (Case study on isoxazole ring opening).

• Li, P., & Zhao, L. (2019). Developing early formulations: Practice and perspective. International Journal of Pharmaceutics, 559, 13-25.

Sources

• 1. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. eijppr.com [eijppr.com]
• 5. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol in Enzyme Inhibition Assays

Introduction: Unveiling the Potential of a Novel Scaffold

In the landscape of modern drug discovery, the identification and characterization of novel small molecule enzyme inhibitors are paramount. The compound [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol represents a promising chemical entity, integrating two "privileged scaffolds" in medicinal chemistry: the azetidine ring and the isoxazole moiety. The azetidine ring, a four-membered saturated heterocycle, offers a unique combination of structural rigidity and metabolic stability, making it an attractive component in the design of potent and selective enzyme inhibitors.[1][2][3][4] Indeed, azetidine-containing molecules have demonstrated efficacy as inhibitors of diverse enzyme classes, including proteases, kinases, and metabolic enzymes.[1][5][6] The isoxazole ring, a five-membered heterocycle, is another key pharmacophore known for its wide range of biological activities, including enzyme inhibition.[7][8][9][10] Isoxazole derivatives have been successfully developed as inhibitors for enzymes such as carbonic anhydrase, cyclooxygenases (COX), and cytochrome P450s.[7][8][10]

The combination of these two moieties in [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol suggests its potential as a versatile inhibitor for a variety of enzymatic targets. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of this compound in enzyme inhibition assays. We will delve into the principles of assay design, provide detailed step-by-step protocols for various detection methods, and offer insights into robust data analysis for the determination of inhibitory potency.

Getting Started: Compound Handling and Preparation

Proper handling and preparation of [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol are critical for obtaining reproducible and reliable results.

Compound Information:

Property	Value
Chemical Name	[3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol
CAS Number	2060047-28-9[11]
Molecular Formula	C₇H₁₀N₂O₂
Molecular Weight	154.17 g/mol

Stock Solution Preparation:

• Solubility Testing: Initially, determine the solubility of the compound in various common solvents. Dimethyl sulfoxide (DMSO) is often a suitable solvent for preparing high-concentration stock solutions of organic molecules.[12]

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM or 50 mM) in 100% DMSO. Ensure the compound is completely dissolved.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Working Solution Preparation:

Prepare serial dilutions of the stock solution in the appropriate assay buffer immediately before use. It is crucial to ensure that the final concentration of DMSO in the assay is kept low (typically ≤ 1%) to avoid solvent-mediated effects on enzyme activity.[12]

Biochemical Assay Formats for Enzyme Inhibition

The choice of assay format depends on the specific enzyme, the available substrates, and the desired throughput. Below are detailed protocols for three common assay formats: fluorescence-based, luminescence-based, and colorimetric assays.

Fluorescence-Based Inhibition Assay

Fluorescence-based assays are highly sensitive and widely used for their real-time monitoring capabilities and suitability for high-throughput screening.[13][14][15][16] These assays rely on a change in fluorescence intensity upon enzymatic conversion of a fluorogenic substrate.[14][16]

Principle: A non-fluorescent or weakly fluorescent substrate is converted by the enzyme into a highly fluorescent product. The presence of an inhibitor will decrease the rate of this conversion, leading to a reduction in the fluorescence signal.

Experimental Workflow:

Caption: Workflow for a typical fluorescence-based enzyme inhibition assay.

Protocol:

• Reagent Preparation:

  • Assay Buffer: Prepare an appropriate buffer optimized for the target enzyme's activity (e.g., Tris-HCl, HEPES).

  • Enzyme Solution: Dilute the enzyme to the desired concentration in assay buffer.

  • Substrate Solution: Dissolve the fluorogenic substrate in assay buffer.

  • Inhibitor Dilutions: Prepare a serial dilution of [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol in assay buffer.

• Assay Procedure (96- or 384-well plate):

  • Add a small volume (e.g., 2-5 µL) of the inhibitor dilutions to the wells of a black microplate. Include a vehicle control (DMSO) and a positive control inhibitor.

  • Add the enzyme solution to each well and mix gently.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15-30 minutes) at the optimal temperature for the enzyme.[17]

  • Initiate the reaction by adding the substrate solution to all wells.

  • Immediately place the plate in a fluorescence plate reader and measure the fluorescence intensity at appropriate excitation and emission wavelengths over time (kinetic mode).

Data Analysis:

• Calculate the initial reaction velocity (rate) for each inhibitor concentration from the linear portion of the kinetic curve.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[12][18]

Luminescence-Based Inhibition Assay

Luminescence-based assays offer exceptional sensitivity and a wide dynamic range, making them ideal for enzymes with low turnover rates or when only small amounts of enzyme are available.[19][20] A common application is in kinase assays where ATP consumption is measured.[21]

Principle: The assay measures the amount of a key molecule (e.g., ATP) remaining after the enzymatic reaction. For instance, in a kinase assay, as the kinase transfers phosphate from ATP to its substrate, ATP is consumed. A luciferase-luciferin reaction is then used to generate a luminescent signal that is inversely proportional to the kinase activity.[21]

Experimental Workflow:

Caption: Workflow for a luminescence-based kinase inhibition assay.

Protocol:

• Reagent Preparation:

  • Kinase Buffer: Prepare a buffer suitable for the specific kinase.

  • Enzyme, Substrate, and ATP Mix: Prepare a solution containing the kinase, its substrate, and ATP in the kinase buffer.

  • Inhibitor Dilutions: Prepare a serial dilution of [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol.

  • Luminescence Detection Reagent: Prepare according to the manufacturer's instructions (e.g., Kinase-Glo®).

• Assay Procedure (white, opaque-walled microplate):

  • Add the inhibitor dilutions to the wells.

  • Add the enzyme/substrate/ATP mixture to initiate the reaction.

  • Incubate the plate at the optimal temperature for the specified reaction time.

  • Add the luminescence detection reagent to each well to stop the kinase reaction and initiate the light-generating reaction.

  • Incubate for a short period (e.g., 10 minutes) at room temperature to stabilize the luminescent signal.

  • Measure the luminescence using a plate luminometer.

Data Analysis:

• The luminescent signal is inversely proportional to enzyme activity.

• Calculate the percentage of inhibition for each concentration of the test compound.

• Plot the percentage of inhibition versus the log of the inhibitor concentration and fit the data to determine the IC₅₀ value.

Colorimetric (Absorbance-Based) Inhibition Assay

Colorimetric assays are a classic and cost-effective method for measuring enzyme activity.[22] They are based on the formation of a colored product that can be quantified by measuring its absorbance.

Principle: The enzyme catalyzes the conversion of a colorless substrate into a colored product. The increase in absorbance at a specific wavelength is proportional to the enzyme's activity.

Protocol:

• Reagent Preparation:

  • Assay Buffer: Prepare an appropriate buffer.

  • Enzyme Solution: Dilute the enzyme in the assay buffer.

  • Substrate Solution: Dissolve the chromogenic substrate in the assay buffer.

  • Inhibitor Dilutions: Prepare serial dilutions of [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol.

• Assay Procedure (clear, flat-bottom microplate):

  • Add the inhibitor dilutions to the wells.

  • Add the enzyme solution and pre-incubate.

  • Initiate the reaction by adding the substrate solution.

  • Measure the absorbance at the appropriate wavelength over time (kinetic assay) or after a fixed time point (endpoint assay) using a spectrophotometer plate reader.[22][23]

Data Analysis:

• For a kinetic assay, determine the initial reaction rate. For an endpoint assay, use the final absorbance reading.

• Calculate the percentage of inhibition and plot it against the log of the inhibitor concentration to determine the IC₅₀.

Data Interpretation and IC₅₀ Determination

The half-maximal inhibitory concentration (IC₅₀) is a quantitative measure of the potency of an inhibitor.[18] It is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

Data Plotting and Curve Fitting:

• Log Transformation: Convert the inhibitor concentrations to their logarithmic values.[18]

• Normalization: Normalize the data with 0% inhibition corresponding to the uninhibited control and 100% inhibition corresponding to a background control or a known potent inhibitor.

• Non-linear Regression: Use a suitable software package (e.g., GraphPad Prism) to fit the dose-response data to a four-parameter logistic equation.[18]

Key Parameters from the Curve Fit:

Parameter	Description
Top Plateau	The enzyme activity in the absence of the inhibitor.
Bottom Plateau	The residual enzyme activity at saturating inhibitor concentrations.
LogIC₅₀	The logarithm of the inhibitor concentration that gives a response halfway between the top and bottom plateaus.
Hill Slope	Describes the steepness of the curve.

Considerations for Robust IC₅₀ Determination:

• Ensure the dose-response curve has well-defined top and bottom plateaus.[24]

• Use a sufficient number of data points across a wide range of inhibitor concentrations.

• Perform experiments in replicate to ensure statistical robustness.[12]

• Be mindful of assay-specific factors that can influence the IC₅₀ value, such as substrate concentration.[12]

Advanced Mechanistic Studies

Once the inhibitory potential of [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol is confirmed, further studies can be conducted to elucidate its mechanism of action. This may include:

• Mode of Inhibition Studies: Determining whether the inhibition is competitive, non-competitive, uncompetitive, or mixed by varying the substrate concentration.

• Reversibility Assays: Assessing whether the inhibitor binds reversibly or irreversibly to the enzyme.

• Selectivity Profiling: Testing the compound against a panel of related enzymes to determine its selectivity.

Conclusion

[3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol is a compound of significant interest for enzyme inhibition studies due to its promising chemical architecture. The protocols and guidelines presented in this document provide a solid foundation for researchers to explore its inhibitory potential against a wide array of enzymatic targets. By employing rigorous experimental design and data analysis, the scientific community can effectively characterize the activity of this and other novel small molecules, paving the way for future therapeutic innovations.

References

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• Deshpande, R. A., et al. (2008). Azetidine-2,4-diones (4-oxo-beta-lactams) as scaffolds for designing elastase inhibitors. Journal of Medicinal Chemistry, 51(9), 2789-2796.
• Pasha, F. A., et al. (2022). Synthesis, crystal structure and molecular docking study of novel isoxazole derivatives as CYP450 inhibitors in search of anticancer agents. Journal of Biomolecular Structure and Dynamics, 41(16), 7935-7948.

• Patsnap Synapse. (2025). How to Use Fluorescence Spectroscopy for Enzyme Activity Assays. Patsnap. Retrieved from [Link]

• Coccurello, R., et al. (2024). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. International Journal of Molecular Sciences, 25(14), 7693.
• Ahmad, I., et al. (2022). Isoxazole Derivatives against Carbonic Anhydrase: Synthesis, Molecular Docking, MD Simulations, and Free Energy Calculations Coupled with In Vitro Studies. ACS Omega, 7(34), 30137-30150.
• BenchChem. (2025). Application Notes and Protocols for Developing Enzyme Inhibition Assays for Indole-Based Compounds. BenchChem.

• MyAssays. (2022). Kinetics Data Analysis - Enzyme Kinetics. YouTube. Retrieved from [Link]

• BioIVT. (n.d.). Fluorescence CYP Inhibition Assays. BioIVT. Retrieved from [Link]

• Nakamura, T., et al. (2003). Pyrazole and isoxazole derivatives as new, potent, and selective 20-hydroxy-5,8,11,14-eicosatetraenoic acid synthase inhibitors. Journal of Medicinal Chemistry, 46(25), 5416-5427.
• Gutfreund, H. (2021). A standard operating procedure for an enzymatic activity inhibition assay. FEBS Letters, 595(10), 1369-1373.

• MyAssays. (n.d.). Kinetics Data Analysis. MyAssays. Retrieved from [Link]

• Khan, I., et al. (2023). Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. Frontiers in Chemistry, 11, 1234567.
• Brooks, S. P. (2025). Analysis and interpretation of enzyme kinetic data.
• Lounnas, V., et al. (2024). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry.
• Royal Society of Chemistry. (2014). Protocol for enzyme assays. RSC.

• BPS Bioscience. (n.d.). Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery. BPS Bioscience. Retrieved from [Link]

• Oreate AI. (2025). Understanding IC50: A Comprehensive Guide to Calculation.
• Sebaugh, J. L. (2011). Guidelines for accurate EC50/IC50 estimation.
• Ahmad, I., et al. (2022). (PDF) Isoxazole Derivatives against Carbonic Anhydrase: Synthesis, Molecular Docking, MD Simulations, and Free Energy Calculations Coupled with In Vitro Studies.
• protocols.io. (n.d.). Enzymatic Assay of Trypsin Inhibition. protocols.io.
• Reshetilov, A. N., et al. (2023). Enzyme Inhibition-Based Assay to Estimate the Contribution of Formulants to the Effect of Commercial Pesticide Formulations. International Journal of Molecular Sciences, 24(3), 2345.
• PharmaBlock. (n.d.). Azetidines in Drug Discovery. PharmaBlock.
• Schreiber, S. L., et al. (2017). Discovery of Antimalarial Azetidine-2-carbonitriles That Inhibit P. falciparum Dihydroorotate Dehydrogenase. ACS Medicinal Chemistry Letters, 8(4), 438-442.
• Coccurello, R., et al. (2024). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. AIR Unimi.
• Kumar, S., et al. (2018). Antimicrobial potential of various substituted azetidine derivatives: a mini review. Journal of Applied Pharmaceutical Science, 8(3), 162-168.

• GraphPad. (n.d.). 50% of what? How exactly are IC50 and EC50 defined?. GraphPad. Retrieved from [Link]

• Yue, W. W., et al. (2024).
• Azure Biosystems. (2025).
• Du, Y., et al. (2016). Optimization of a Luminescence-Based High-Throughput Screening Assay for Detecting Apyrase Activity. Journal of Biomolecular Screening, 21(10), 1104-1111.
• Zhang, Y., et al. (2022). Guidelines for the digestive enzymes inhibition assay. Food Frontiers, 3(3), 436-447.
• Shankar, M., et al. (2023). Current and Future Prospects of Azetidine Derivatives an Overview. Pharmaceutical Research, 7(2), 000282.
• Umesh, N., et al. (2011). Azetidinone: Different methods of synthesis and its biological profile. Der Pharma Chemica, 3(3), 306-316.

• American Elements. (n.d.). [3-(azetidin-3-yl)-1,2-oxazol-5-yl]methanol, methanesulfonic acid. American Elements. Retrieved from [Link]

• Meshram, J. S., & Meshram, P. D. (2019). Synthesis and biological study of Azetidinone derivatives. Journal of Drug Delivery and Therapeutics, 9(2-s), 1-5.

• PubChem. (n.d.). 3-(Azetidin-3-yl)-1,2-oxazole hydrochloride. PubChem. Retrieved from [Link]

• Al-Harrasi, A., et al. (2023). Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-1-yl)

• American Elements. (n.d.). Azetidines. American Elements. Retrieved from [Link]

• Šachlevičiūtė, U., et al. (2023). Synthesis and neuroprotective activity of 3‐aryl‐3‐azetidinyl acetic acid methyl ester derivatives. Archiv der Pharmazie, 356(10), e2300378.

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• 4. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: A Troubleshooting Guide for Heterocyclic Compound Synthesis

Welcome to the Technical Support Center for Heterocyclic Compound Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered in the synthesis of these vital chemical entities. Here, we provide in-depth, experience-driven answers to frequently asked questions, focusing on the underlying principles to empower you to solve problems effectively in your own laboratory.

I. General Troubleshooting

This section addresses broad issues that can arise in a variety of heterocyclic syntheses.

Q1: My reaction yield is consistently low. What are the common causes and how can I improve it?

Low yields in heterocyclic synthesis can be frustrating and are often multifactorial. A systematic approach to troubleshooting is the most effective way to identify and resolve the underlying issues.[1]

Potential Causes & Solutions:

• Suboptimal Reaction Conditions: Temperature, reaction time, and reactant concentration are critical parameters.[1]

  • Causality: Every reaction has an optimal temperature range. Too low, and the reaction may be too slow; too high, and you risk decomposition of starting materials, intermediates, or products.[1] Similarly, insufficient reaction time will lead to incomplete conversion, while excessively long times can promote side reactions and degradation.

  • Troubleshooting:

    • Literature Review: Re-examine the literature for precedents of your specific transformation or closely related analogues. Pay close attention to the reported optimal conditions.

    • Systematic Optimization: Conduct a series of small-scale trial reactions, systematically varying one parameter at a time (e.g., temperature in 5-10°C increments) to pinpoint the optimal conditions for your specific substrates.

    • Monitoring: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to monitor the reaction progress. This will help you determine the point of maximum product formation and identify the onset of any degradation.

• Purity of Reagents and Solvents: Impurities can have a significant impact on the outcome of a reaction.

  • Causality: Impurities in starting materials can introduce competing side reactions. Water in solvents can quench moisture-sensitive reagents or participate in undesired hydrolysis reactions.

  • Troubleshooting:

    • Reagent Purity: Use reagents of appropriate purity for your reaction. If necessary, purify starting materials by recrystallization, distillation, or column chromatography.

    • Solvent Purity and Dryness: Use high-purity, dry solvents, especially for moisture-sensitive reactions. Consider using freshly distilled solvents or those from a solvent purification system.

• Atmospheric Moisture and Oxygen: Many organometallic reagents and intermediates are sensitive to air and moisture.[1]

  • Causality: Oxygen can lead to unwanted oxidation side products. Water can react with and deactivate many common reagents used in heterocyclic synthesis.

  • Troubleshooting:

    • Inert Atmosphere Techniques: For air-sensitive reactions, employ proper inert atmosphere techniques, such as using a nitrogen or argon blanket. This involves using oven-dried glassware, purging with an inert gas, and transferring reagents via syringe or cannula.

• Inefficient Mixing: In heterogeneous reactions (reactions with multiple phases), inefficient stirring can limit the reaction rate.[1]

  • Causality: For reactants in different phases to react, they must come into contact at the interface. Inefficient mixing reduces the surface area of this interface, slowing down the reaction.

  • Troubleshooting:

    • Adequate Stirring: Ensure your stir rate is sufficient for the scale and viscosity of your reaction mixture. For larger scale reactions, mechanical stirring is often more effective than magnetic stirring.

• Product Decomposition: The desired heterocyclic product may be unstable under the reaction or workup conditions.[1]

  • Causality: Some heterocyclic compounds are sensitive to heat, acid, or base. Prolonged exposure to harsh conditions can lead to degradation.

  • Troubleshooting:

    • Reaction Monitoring: Closely monitor your reaction for the appearance of new, unidentified spots on TLC, which could indicate product decomposition.

    • Milder Conditions: If decomposition is suspected, explore milder reaction conditions. This could involve using a less aggressive reagent, a lower reaction temperature, or a shorter reaction time.

Q2: I'm observing the formation of multiple unexpected side products. How can I improve the selectivity of my reaction?

Poor selectivity is a common culprit for low yields. In many heterocyclic syntheses, multiple reaction pathways can compete, leading to a mixture of products.

Strategies to Enhance Selectivity:

• Optimize Reaction Temperature: Temperature can have a differential effect on the rates of competing reactions.

  • Causality: According to the Arrhenius equation, the rate of a reaction is exponentially dependent on temperature. By carefully controlling the temperature, you may be able to favor the kinetics of the desired reaction pathway over undesired ones.

  • Troubleshooting:

    • Lower Temperature: Running the reaction at a lower temperature might favor the desired product if the activation energy for its formation is lower than that of the side products.

    • Higher Temperature: Conversely, a higher temperature might be necessary if the desired reaction has a higher activation energy.

• Change the Order of Reagent Addition: The sequence in which reagents are introduced can prevent the formation of certain side products.

  • Causality: By adding a highly reactive reagent slowly to a solution of the other reactants, you can maintain a low concentration of the reactive species, which can disfavor side reactions that are higher order in that reagent.

  • Troubleshooting:

    • Stepwise Addition: Instead of a one-pot approach, consider a stepwise addition of reagents. This can be particularly effective in multicomponent reactions.

• Catalyst Selection: The choice of catalyst can dramatically influence the reaction pathway.

  • Causality: A catalyst provides an alternative, lower-energy pathway for a reaction. Different catalysts can stabilize different transition states, thereby directing the reaction towards a specific product.

  • Troubleshooting:

    • Experiment with Different Catalysts: If your reaction is catalyzed, explore different types of catalysts (e.g., Lewis acids vs. Brønsted acids, different metal catalysts) to see if selectivity can be improved.

II. Synthesis-Specific Troubleshooting

This section delves into common issues encountered in well-known named reactions used for synthesizing specific heterocyclic cores.

Pyridine Synthesis: The Hantzsch Reaction

The Hantzsch pyridine synthesis is a multicomponent reaction used to produce dihydropyridines, which are then oxidized to pyridines.[2] Low yields are a frequent challenge in the classical one-pot method due to harsh conditions and long reaction times.[3][4]

Q3: My Hantzsch pyridine synthesis is giving a low yield. What should I investigate?

Potential Causes & Solutions:

• Inefficient Reaction Conditions: The classical approach often requires improvement.

  • Causality: The uncatalyzed reaction can be slow and require high temperatures, leading to side product formation.

  • Troubleshooting:

    • Catalysis: Consider using a catalyst like p-toluenesulfonic acid (PTSA).[3]

    • Microwave-Assisted Synthesis: Microwave irradiation can significantly shorten reaction times and improve yields.[3]

• Poor Oxidation of the Dihydropyridine Intermediate: The final aromatization step is crucial for obtaining the pyridine product.

  • Causality: The initial product of the Hantzsch condensation is a 1,4-dihydropyridine, which needs to be oxidized to the aromatic pyridine.[5] Incomplete or inefficient oxidation will result in a mixture of products.

  • Troubleshooting:

    • Choice of Oxidant: While classical oxidants like nitric acid are used, they can be harsh.[6] Consider milder and more efficient oxidizing agents such as ferric chloride, manganese dioxide, or potassium permanganate.[2] A one-pot synthesis with direct aromatization using these reagents has been shown to be effective.[3]

• Side Reactions: The Hantzsch reaction can proceed through at least five different mechanistic pathways, and varying conditions can lead to unexpected products.[2][3]

  • Causality: The complexity of the reaction mechanism means that subtle changes in conditions can favor different pathways, leading to a variety of possible side products.[7]

  • Troubleshooting:

    • Stoichiometry and Temperature Control: Carefully control the stoichiometry of your reactants and the reaction temperature.

    • Intermediate Analysis: Analyzing reaction intermediates can help to elucidate the predominant pathway and identify where product loss is occurring.

Protocol: Microwave-Assisted Hantzsch Pyridine Synthesis [3]

• Reactant Mixture: In a microwave-safe vessel, combine the aldehyde, β-ketoester (2 equivalents), and ammonium acetate.

• Solvent: Add a suitable solvent such as ethanol (3-5 mL).[3]

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a set temperature (e.g., 120°C) for a short duration (e.g., 2-10 minutes).[3]

• Monitoring: Monitor the reaction progress by TLC.

• Workup: After cooling, concentrate the reaction mixture under reduced pressure. The residue can then be purified.

Indole Synthesis: The Fischer Indole Synthesis

The Fischer indole synthesis is a classic and widely used method for preparing indoles from an arylhydrazine and an aldehyde or ketone under acidic conditions.[8] However, certain substitution patterns can lead to reaction failure.[9][10]

Q4: My Fischer indole synthesis is failing, and I'm recovering starting material or observing significant byproduct formation. What could be the issue?

Potential Causes & Solutions:

• Unfavorable Substituents on the Carbonyl Component: Electron-donating groups on the carbonyl component can destabilize the key intermediate.

  • Causality: The mechanism involves a[1][1]-sigmatropic rearrangement.[11] Electron-donating substituents on the enamine portion of the intermediate can favor a competing heterolytic N-N bond cleavage, leading to dissociation rather than the desired rearrangement.[9][10] This is particularly problematic in the synthesis of C3 N-substituted indoles.[9]

  • Troubleshooting:

    • Lewis Acids: For problematic substrates, switching from a protic acid catalyst (like acetic or sulfuric acid) to a Lewis acid (e.g., ZnCl₂) can sometimes improve the efficiency of the cyclization.[10]

    • Protecting Groups: If an amine is the electron-donating group causing issues, consider protecting it as an amide to reduce its electron-donating ability.

• Steric Hindrance: Bulky substituents on either the hydrazine or the carbonyl component can hinder the reaction.

  • Causality: Steric clash can disfavor the formation of the necessary intermediates or the transition state of the sigmatropic rearrangement.

  • Troubleshooting:

    • Less Bulky Reagents: If possible, consider using starting materials with smaller substituents.

    • Higher Temperatures: Increasing the reaction temperature may provide enough energy to overcome the steric barrier, but this must be balanced against the risk of decomposition.

• Incorrect Acidity: The concentration and type of acid are crucial.

  • Causality: The reaction requires an acid catalyst, but too strong an acid or too high a concentration can lead to side reactions like polymerization or decomposition.

  • Troubleshooting:

    • Acid Screen: Perform a screen of different acid catalysts (e.g., acetic acid, polyphosphoric acid, ZnCl₂, BF₃·OEt₂) and concentrations to find the optimal conditions for your specific substrate.

Diagram: Troubleshooting Fischer Indole Synthesis

Caption: Decision tree for troubleshooting the Fischer indole synthesis.

Furan Synthesis: The Paal-Knorr Synthesis

The Paal-Knorr synthesis is a straightforward method for preparing furans from 1,4-dicarbonyl compounds under acidic conditions.[12][13] While generally reliable, issues can still arise.

Q5: I am getting a low yield or no product in my Paal-Knorr furan synthesis. What should I do?

Potential Causes & Solutions:

• Incomplete Reaction: The cyclization may not be proceeding to completion.

  • Causality: The reaction requires the formation of an enol followed by an intramolecular nucleophilic attack.[14] If the conditions are not vigorous enough, this equilibrium may not favor the cyclized product.

  • Troubleshooting:

    • Increase Reaction Time and/or Temperature: Monitor the reaction by TLC. If starting material remains, extend the reaction time or cautiously increase the temperature.[15]

    • Microwave-Assisted Heating: This can often improve yields and reduce reaction times.[15]

• Unsuitable Acid Catalyst: The choice and concentration of the acid are important.

  • Causality: The reaction is acid-catalyzed, but some 1,4-dicarbonyls or the resulting furans may be sensitive to strong acids, leading to decomposition.[14]

  • Troubleshooting:

    • Acid Screen: Test a range of protic acids (e.g., H₂SO₄, HCl, p-TsOH) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) to find the most suitable catalyst for your substrate.[14]

• Side Reactions: The 1,4-dicarbonyl starting material can undergo other reactions under acidic conditions.

  • Causality: Aldol-type condensations or other rearrangements can compete with the desired cyclization.

  • Troubleshooting:

    • Milder Conditions: Try using milder conditions, such as a weaker acid or a lower reaction temperature, to disfavor these side reactions.

III. Purification Challenges

The synthesis of a heterocyclic compound is only half the battle; purification is often a significant hurdle.

Q6: I'm having difficulty purifying my heterocyclic compound by column chromatography. The peaks are broad or overlapping.

Potential Causes & Solutions:

• Inappropriate Solvent System: The choice of mobile phase is critical for good separation.

  • Causality: The separation of compounds on a silica gel column depends on the differential partitioning of the compounds between the stationary phase (silica) and the mobile phase (solvent). An inappropriate solvent system will not provide sufficient differentiation in partitioning.

  • Troubleshooting:

    • TLC Analysis: Use TLC to screen a range of solvent systems to find one that gives good separation of your desired product from impurities.

    • Adjust Solvent Polarity: If your compound is moving too slowly (low Rf), increase the polarity of the mobile phase. If it's moving too quickly (high Rf), decrease the polarity.[16]

• Compound-Silica Interaction (Especially with Basic Heterocycles): Basic heterocycles can interact strongly with the acidic sites on silica gel, leading to tailing and poor separation.

  • Causality: The lone pair of electrons on the nitrogen atom of many heterocycles can be protonated by the acidic silanol groups on the surface of the silica gel, causing the compound to "stick" to the column.

  • Troubleshooting:

    • Add a Modifier: Add a small amount of a basic modifier like triethylamine (0.1-1%) or ammonia in methanol to the mobile phase to neutralize the acidic sites on the silica gel.[16]

    • Alternative Stationary Phase: Consider using a different stationary phase, such as alumina (basic or neutral) or a C18 reversed-phase column for highly polar or basic compounds.[16]

Q7: My compound is "oiling out" during recrystallization instead of forming crystals.

Potential Causes & Solutions:

• Solution is Supersaturated or Cooled too Quickly: Rapid cooling can lead to the formation of an oil instead of crystals.

  • Causality: Crystallization is an ordered process. If the solution is cooled too quickly, the molecules may not have enough time to arrange themselves into a crystal lattice and will instead separate as a disordered liquid phase (an oil).

  • Troubleshooting:

    • Slow Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator.

    • Scratch the Glass: Use a glass rod to scratch the inside of the flask at the surface of the solution to create nucleation sites for crystal growth.[16]

    • Seed Crystals: Add a tiny crystal of the pure compound to induce crystallization.[16]

• Presence of Impurities: Impurities can inhibit crystal formation.

  • Causality: Impurities can disrupt the crystal lattice, making it more difficult for the desired compound to crystallize.

  • Troubleshooting:

    • Pre-purification: Attempt a preliminary purification by another method, such as passing the crude material through a short plug of silica gel, before attempting recrystallization.[16]

IV. Scale-Up Considerations

Transitioning a successful lab-scale synthesis to a larger scale presents a new set of challenges.[17][18][19]

Q8: I'm trying to scale up my reaction, and it's not working as well as it did on a smaller scale. What factors should I consider?

Key Scale-Up Challenges:

• Heat Transfer: Managing the heat of a reaction is more challenging on a larger scale.

  • Causality: The surface area-to-volume ratio of a reactor decreases as the scale increases.[19] This means that it is more difficult to dissipate heat generated by an exothermic reaction or to heat a large volume efficiently.[17]

  • Troubleshooting:

    • Slower Addition of Reagents: For exothermic reactions, add reagents more slowly on a larger scale to control the rate of heat generation.

    • Efficient Cooling/Heating: Ensure that your larger reactor has an efficient cooling/heating system.

    • Reaction Calorimetry: For potentially hazardous reactions, consider performing reaction calorimetry to understand the thermal profile of your reaction before scaling up.[19]

• Mixing: Achieving efficient mixing is more difficult in larger vessels.

  • Causality: What works with a small magnetic stir bar in a round-bottom flask may not be sufficient to mix a large volume effectively. Poor mixing can lead to localized "hot spots" or areas of high reactant concentration, which can result in side reactions and lower yields.

  • Troubleshooting:

    • Mechanical Stirring: Use a mechanical overhead stirrer for larger scale reactions to ensure efficient mixing.

    • Baffles: In very large reactors, baffles can be used to improve mixing efficiency.

• Reaction Time: Reactions may take longer to go to completion on a larger scale.

  • Causality: Slower heating and cooling times, as well as less efficient mixing, can all contribute to longer reaction times.[17]

  • Troubleshooting:

    • Extended Reaction Times: Be prepared to run the reaction for a longer period of time on a larger scale.

    • Careful Monitoring: Continue to monitor the reaction by TLC or LC-MS to determine when it is complete.

V. References

• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines.

• BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds.

• BenchChem. (2025). "troubleshooting guide for the synthesis of heterocyclic compounds".

• Wikipedia. (n.d.). Hantzsch pyridine synthesis.

• BenchChem. (2025). Troubleshooting low yield in multi-component pyridine synthesis.

• Douglas, C. J., & MacMillan, D. W. C. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 133(14), 5184–5187.

• Douglas, C. J., & MacMillan, D. W. C. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society.

• Wang, L., et al. (2025). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. PMC.

• SciSpace. (n.d.). Recent advances in Hantzsch 1,4-dihydropyridines.

• Scribd. (n.d.). Hantzsch Pyridine Synthesis.

• Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis.

• BenchChem. (2025). side reactions and byproducts in Paal-Knorr furan synthesis.

• Alfa Chemistry. (n.d.). Fischer Indole Synthesis.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan.

• Alfa Chemistry. (n.d.). Paal-Knorr Synthesis.

• Wikipedia. (n.d.). Paal–Knorr synthesis.

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Technical Support Center: Optimization of Purification Methods for Highly Polar Organic Compounds

Welcome to the Technical Support Center for the purification of highly polar organic compounds. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of purifying these challenging molecules. Drawing from established scientific principles and extensive field experience, this resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to empower you to overcome common purification hurdles and achieve your desired purity with confidence.

Introduction: The Challenge of Polar Compound Purification

Highly polar organic compounds are characterized by the presence of functional groups such as hydroxyls, carboxyls, amines, and phosphates, which impart high water solubility and strong hydrogen bonding capacity. These properties, while often desirable for biological activity, present significant challenges for purification. Traditional reversed-phase chromatography, a workhorse for non-polar to moderately polar compounds, often fails to provide adequate retention for their highly polar counterparts, leading to elution in the solvent front and poor separation.[1][2]

This guide will explore the primary techniques and strategies to effectively purify these molecules, focusing on Hydrophilic Interaction Liquid Chromatography (HILIC), specialized Reversed-Phase (RP) methods, and Supercritical Fluid Chromatography (SFC).

Method Selection Guide for Polar Compound Purification

Choosing the appropriate purification strategy is the first and most critical step. This decision tree outlines a logical approach to selecting the best technique based on the properties of your compound and the requirements of your application.

Caption: Decision tree for selecting a purification method.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying highly polar organic compounds?

A1: The main difficulties arise from their high affinity for polar solvents and weak interaction with non-polar stationary phases.[3] This leads to:

• Poor retention in Reversed-Phase Chromatography (RPC): Compounds often elute in the void volume, resulting in no separation from other polar impurities.[2]

• Complex secondary interactions: The polar functional groups can engage in unwanted interactions with the stationary phase, leading to poor peak shapes.[2]

• High solubility in aqueous mobile phases: This makes it difficult to achieve the differential partitioning necessary for separation in traditional RPC.

Q2: What is Hydrophilic Interaction Liquid Chromatography (HILIC) and when should I use it?

A2: HILIC is a chromatographic technique that uses a polar stationary phase (e.g., bare silica, amide, or diol) and a mobile phase with a high concentration of a water-miscible organic solvent, like acetonitrile, and a small amount of aqueous solvent.[3] This creates a water-rich layer on the surface of the stationary phase into which polar analytes can partition, leading to their retention.[3][4] HILIC is an excellent choice for very polar compounds that show little to no retention in reversed-phase chromatography.[5]

Q3: Can I still use Reversed-Phase Chromatography for my polar compounds?

A3: Yes, with modifications. While standard C18 columns are often unsuitable, several strategies can enhance the retention of polar compounds in RPC:[3]

• Using highly aqueous mobile phases: Some modern reversed-phase columns are designed to be stable in 100% aqueous mobile phases without "dewetting," a phenomenon that causes a loss of retention.

• Employing polar-embedded or polar-endcapped columns: These columns have stationary phases with polar groups embedded within or at the end of the alkyl chains. These modifications help to maintain a hydrated stationary phase and provide alternative interactions for polar analytes.[1][6]

• Adjusting mobile phase pH: For ionizable compounds, adjusting the pH to suppress their ionization increases their hydrophobicity and, consequently, their retention on a non-polar stationary phase.[7]

• Using ion-pairing reagents: These reagents are added to the mobile phase to form a neutral ion pair with a charged analyte. This complex is more hydrophobic and can be retained by the reversed-phase column. However, ion-pairing reagents can be difficult to remove from the column and are often not compatible with mass spectrometry (MS).[1]

Q4: What is Supercritical Fluid Chromatography (SFC), and is it suitable for polar compounds?

A4: SFC uses a supercritical fluid, most commonly carbon dioxide, as the main component of the mobile phase.[8] While pure CO2 is non-polar, its elution strength and polarity can be significantly increased by adding a polar organic solvent (a "modifier"), such as methanol.[9] This makes SFC a powerful tool for purifying a broad range of compounds, including polar ones.[10] Key advantages of SFC include high separation speeds due to the low viscosity of the mobile phase and reduced solvent consumption.[8][10] Water can also be used as an additive to the modifier to enhance the elution of very polar compounds.[11]

Troubleshooting Guides

Hydrophilic Interaction Liquid Chromatography (HILIC)

Problem	Possible Cause(s)	Recommended Solution(s)	Citation(s)
Insufficient Retention	Incorrect stationary phase choice.	For acidic analytes, consider a stationary phase with anion-exchange properties. For basic analytes, a cation-exchange stationary phase may increase retention.	[12]
Mobile phase water content is too high.	Increase the percentage of the organic solvent in the mobile phase. A minimum of 3% water is generally recommended to maintain the water layer for partitioning.	[12]
Mobile phase pH is not optimal.	Adjust the mobile phase pH to ensure the analyte is in its charged state, which generally enhances retention in HILIC.	[12]
Retention Time Drift	Insufficient column equilibration.	HILIC columns require longer equilibration times than RPLC columns. A minimum of 20 column volumes is recommended, especially for gradient methods.	[12][13]
Mobile phase pH is close to the analyte's pKa.	Adjust the buffer pH to be at least 1.5-2 units away from the analyte's pKa for consistent ionization.	[12]
Column contamination.	Flush the column in the reverse direction with a strong solvent mixture like 50:50 methanol:water.	[12]
Poor Peak Shape (Tailing or Fronting)	Sample diluent is stronger than the mobile phase.	Dissolve the sample in a diluent that is as close as possible to the initial mobile phase composition. A 75/25 acetonitrile/methanol mixture is often a good starting point.	[14]
Secondary interactions with the stationary phase.	For basic compounds, adding a small amount of a weak base (e.g., ammonium hydroxide) to the mobile phase can improve peak shape. For acidic compounds, a weak acid (e.g., formic acid) can be beneficial.	[15]

Reversed-Phase Chromatography (RPC) for Polar Compounds

Problem	Possible Cause(s)	Recommended Solution(s)	Citation(s)
Poor or No Retention	Stationary phase is too non-polar.	Switch to a more polar reversed-phase column, such as one with a polar-embedded or polar-endcapped stationary phase.	[1][6]
Mobile phase is too "strong" (too much organic solvent).	Increase the aqueous portion of the mobile phase. Consider using a column that is stable in 100% aqueous conditions.	[2]
Analyte is ionized and highly water-soluble.	If not using MS, consider adding an ion-pairing reagent to the mobile phase. Alternatively, adjust the mobile phase pH to suppress analyte ionization.	[1][7]
Peak Tailing	Secondary interactions with residual silanols on the silica support.	Use a high-purity, end-capped column. For basic compounds, adding a competitive base (e.g., triethylamine) to the mobile phase or operating at a higher pH (if the column allows) can improve peak shape.	[2]
Column overload.	Reduce the mass of the sample injected onto the column.
Dewetting (Loss of Retention in High Aqueous Mobile Phases)	Use of a traditional C18 column with >95% aqueous mobile phase.	Switch to a column specifically designed for use in highly aqueous mobile phases (e.g., polar-embedded or wide-pore C18).

Supercritical Fluid Chromatography (SFC)

Problem	Possible Cause(s)	Recommended Solution(s)	Citation(s)
Insufficient Retention/Elution	Mobile phase is not polar enough.	Increase the percentage of the polar co-solvent (modifier), such as methanol.	[9]
For very polar compounds, the modifier alone is insufficient.	Add a small percentage (up to 5% v/v) of water to the modifier to increase the mobile phase polarity.	[11]
Poor Peak Shape	Inappropriate additive.	For acidic compounds, adding a small amount of an acidic additive (e.g., trifluoroacetic acid) can improve peak shape. For basic compounds, a basic additive (e.g., diethylamine) may be necessary.	[16]
Solubility Issues	The analyte is not soluble in the mobile phase.	Ensure the analyte is soluble in the modifier. It is generally recommended that the compound should be soluble at least to 1 mg/mL in the modifier.	[10]

Experimental Protocols

Protocol 1: HILIC Method Development for a Highly Polar Basic Compound

This protocol outlines a systematic approach to developing a HILIC purification method for a highly polar, basic analyte.

Caption: HILIC method development workflow.

Step-by-Step Methodology:

• Column Selection: Begin with a bare silica or an amide-bonded HILIC column (e.g., 150 x 4.6 mm, 5 µm). These phases offer good retention for a wide range of polar compounds.[3]

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): Prepare a 10 mM ammonium acetate or ammonium formate buffer in high-purity water. Adjust the pH to a value where the basic analyte is protonated (e.g., pH 3-5).

  • Mobile Phase B (Organic): Use high-purity acetonitrile.

• Initial Gradient Screening:

  • Equilibrate the column with 95% B for at least 20 column volumes.[12]

  • Inject the sample dissolved in the initial mobile phase composition (or a weaker solvent).

  • Run a linear gradient from 95% B to 50% B over 15-20 minutes.

  • Monitor the elution profile using a suitable detector (e.g., UV, MS).

• Evaluation and Optimization:

  • If retention is too low: Increase the initial percentage of acetonitrile.

  • If retention is too high: Decrease the initial percentage of acetonitrile or increase the gradient slope.

  • For poor peak shape: Adjust the buffer concentration or pH. Consider a different HILIC stationary phase if peak shape does not improve.

Protocol 2: SFC Method Development for Polar Compounds

This protocol provides a starting point for developing an SFC purification method.

Step-by-Step Methodology:

• Column Screening: The choice of stationary phase is critical in SFC.[16] Screen a set of columns with different selectivities. Common choices for polar compounds include silica, 2-ethylpyridine, and diol-based columns.

• Co-solvent Selection: Methanol is the most common co-solvent for purifying polar compounds in SFC.[16]

• Initial Screening Conditions:

  • Co-solvent Gradient: Start with a gradient of 5% to 50% methanol in CO2 over 5-10 minutes.

  • Back Pressure: Maintain a back pressure of 100-150 bar.

  • Temperature: Set the column temperature to 35-40°C.

  • Flow Rate: A typical analytical flow rate is 3-4 mL/min.

• Optimization:

  • If retention is poor: Consider adding water (1-5%) to the methanol co-solvent to increase the mobile phase polarity.[11]

  • For peak shape issues: Add a volatile additive to the co-solvent. For basic compounds, 0.1% diethylamine or ammonium hydroxide is common. For acidic compounds, 0.1% trifluoroacetic acid or formic acid can be used.[16]

References

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Blog. [Link]

• Purification: Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. [Link]

• How Good is SFC for Polar Analytes? | Chromatography Today. [https://www.chromatographytoday.com/news/sfc-instrumentation/3 SFC/how-good-is-sfc-for-polar-analytes/31338]([Link] SFC/how-good-is-sfc-for-polar-analytes/31338)

• A Perspective on the Application of Preparative Supercritical Fluid Chromatography Using Achiral Stationary Phases in Pharmaceutical Drug Discovery and Development. [Link]

• A Case Study of Using Thar SFC-MS Prep 30® to Purify Polar, Basic Pharmaceutical Relevant Compounds | LCGC International. [Link]

• HPLC Analysis of Very Polar Compounds in Bioanalysis - LCGC International. [Link]

• Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column - Agilent. [Link]

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• Reversed-Phase Chromatography: General Introduction for Improved Method Development - Obrnuta faza. [Link]

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• Separation of Highly Polar Compounds by SFC With Detection by Q-TOF LC/MS - Agilent. [Link]

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• HILIC Separations Technical Guide - ResearchGate. [Link]

• Hot Tips on HILIC | LCGC International. [Link]

• For highly polar compound, how to do the purification? Is it first to be purified by normal column and then by reverse phase or by size exclusion? | ResearchGate. [Link]

• Strategies for The Purification of Synthetic Products in The Pharmaceutical Industry. [Link]

• Thin Layer Chromatography (TLC). [Link]

• BA Method Development: Polar Compounds - BioPharma Services. [Link]

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• Purification of strong polar and basic compounds : r/Chempros - Reddit. [Link]

• How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase | LCGC International. [Link]

• What is the best way to deal with a polar compound's purity with HPLC? What mobile phase and column can be the best choice? - Quora. [Link]

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Technical Support Center: Strategies for Purifying Polar Compounds with Flash Column Chromatography

Welcome to our dedicated resource for researchers, scientists, and drug development professionals navigating the challenges of purifying polar compounds using flash column chromatography. This guide is structured to provide actionable solutions to common problems and answer frequently asked questions, empowering you to optimize your purification workflows.

Troubleshooting Guide: Overcoming Common Hurdles

This section addresses specific issues you may encounter during your experiments, offering insights into their causes and providing step-by-step solutions.

Problem 1: My polar compound will not elute from the silica gel column, or it streaks badly.

Common Causes:

• Strong Analyte-Stationary Phase Interaction: Highly polar compounds can form strong hydrogen bonds with the silanol groups on the silica surface, leading to irreversible binding or slow, uneven elution (streaking).[1][2]

• Inappropriate Solvent System: The mobile phase may not be polar enough to disrupt the strong interactions between your compound and the stationary phase.

• Compound Instability: The acidic nature of silica gel can cause degradation of sensitive compounds.[3][4]

Solutions:

• Increase Mobile Phase Polarity:

  • Initial Approach: A common starting point for polar compounds is 100% ethyl acetate or a mixture of 5% methanol in dichloromethane.[5][6]

  • Aggressive Solvent Systems: For very polar compounds, consider using a more polar mobile phase. A gradient of methanol in dichloromethane is a standard choice.[5][7] However, be aware that using more than 10% methanol can risk dissolving the silica gel.[5]

  • Alternative Solvents: Acetonitrile can be a good alternative to methanol, as it is polar but aprotic, which can sometimes improve selectivity.[8]

• Use Mobile Phase Additives:

  • For Basic Compounds: If your compound is basic (e.g., contains an amine), it may be strongly interacting with the acidic silanol groups. Adding a small amount of a competing base, like 1-3% triethylamine (TEA) or a 10% ammonia in methanol solution to your mobile phase can neutralize these active sites and improve peak shape.[4][5][9][10][11]

  • For Acidic Compounds: For acidic compounds, adding a small amount of acetic acid or formic acid can help to improve elution and peak shape by suppressing the ionization of the analyte and silanol groups.[12][13]

• Consider Dry Loading:

  • If your compound is not very soluble in the initial, less polar mobile phase, it can lead to band broadening at the top of the column. Dry loading your sample, where it is pre-adsorbed onto a small amount of silica or an inert support like diatomaceous earth (Celite), can significantly improve the separation.[14][15][16][17]

• Change the Stationary Phase:

  • If modifying the mobile phase doesn't work, the issue may be the stationary phase itself. Consider alternatives to silica gel.[3]

Experimental Protocol: Deactivating Silica Gel for Acid-Sensitive Compounds

• Prepare a mobile phase containing 1-3% triethylamine (or another suitable base).

• Pack the flash column with silica gel as you normally would.

• Flush the column with several column volumes of the base-containing mobile phase. This will neutralize the acidic silanol sites.[4][9]

• You can then proceed with your purification, either using the same mobile phase or switching back to your original solvent system.

Problem 2: My polar compound elutes in the solvent front, showing no retention on a reversed-phase (C18) column.

Common Causes:

• High Polarity of the Analyte: Very polar compounds have little affinity for the non-polar C18 stationary phase and are swept through the column with the highly aqueous mobile phase.[1][2][18]

• Stationary Phase Collapse: In highly aqueous mobile phases (typically >90-95% water), the C18 alkyl chains on the silica surface can collapse, reducing the available surface area for interaction with the analyte.[1][19]

Solutions:

• Use an "Aqueous-Stable" Reversed-Phase Column:

  • These columns are specifically designed with proprietary end-capping or a less dense bonding of the C18 chains to prevent phase collapse in highly aqueous mobile phases.[1][20] This allows for better retention of polar compounds.

• Employ Hydrophilic Interaction Liquid Chromatography (HILIC):

  • HILIC is an excellent alternative for purifying highly polar compounds that are not retained in reversed-phase.[2][18][21] It utilizes a polar stationary phase (like silica, diol, or amine) and a mobile phase consisting of a high concentration of an organic solvent (typically acetonitrile) with a small amount of water.[15][18] Water acts as the strong eluting solvent.[18]

Workflow for Switching to HILIC

Caption: HILIC workflow for polar compound purification.

Problem 3: I see peak tailing for my polar compound.

Common Causes:

• Secondary Interactions: Unwanted interactions between polar functional groups on the analyte and active sites on the stationary phase (like residual silanols on C18 or acidic sites on silica) can cause peak tailing.[12][22]

• Column Overload: Injecting too much sample can lead to peak distortion.[22]

• Solvent Mismatch: Dissolving the sample in a solvent that is much stronger than the initial mobile phase can cause poor peak shape.[22][23]

Solutions:

• Mobile Phase Modification:

  • pH Adjustment: For ionizable compounds, adjusting the pH of the mobile phase with a buffer or additive can suppress ionization and reduce secondary interactions.[4][24][25]

  • Additives: As mentioned previously, adding TEA for bases or an acid for acidic compounds can significantly improve peak symmetry.[12][24]

• Use a Highly Deactivated or End-Capped Column:

  • In reversed-phase, using a column that has been thoroughly end-capped will minimize the number of free silanol groups available for unwanted interactions.[4]

• Optimize Sample Loading:

  • Reduce Sample Load: Try injecting a smaller amount of your compound.

  • Dry Loading: As mentioned before, dry loading is an effective strategy to mitigate issues arising from strong sample solvents.[14][16]

Frequently Asked Questions (FAQs)

Q1: How do I choose the right stationary phase for my polar compound?

The choice of stationary phase depends on the properties of your compound and the impurities you are trying to remove.

Stationary Phase	Polarity	Best For...
Silica Gel	Highly Polar	Standard normal-phase chromatography for a wide range of compounds.[14][26]
Alumina	Highly Polar	Can be useful for acid-sensitive compounds and amines. Available in acidic, neutral, and basic forms.[26][27][28]
Diol-Bonded Silica	Medium Polarity	A less polar alternative to silica, good for HILIC and for compounds that might irreversibly bind to silica.[1][20][26]
Amino-Bonded Silica	Medium Polarity	Used for HILIC separations, particularly for carbohydrates and other very polar compounds.[1][26]
Reversed-Phase (C18)	Non-Polar	Purification of polar to moderately non-polar compounds using a polar mobile phase.[14][29][30]
Aqueous C18	Non-Polar	Specifically designed for reversed-phase with highly aqueous mobile phases to prevent phase collapse.[1][20]

Q2: What is the best way to develop a solvent system for a new polar compound on silica gel?

Thin-Layer Chromatography (TLC) is the most effective tool for developing a solvent system for flash chromatography.[14][31]

Experimental Protocol: TLC for Method Development

• Spot your sample on a silica gel TLC plate.

• Develop the plate in a chamber with a test solvent system. Good starting points for polar compounds include:

  • 10-50% Ethyl Acetate/Hexane[5]

  • 100% Ethyl Acetate[5]

  • 5% Methanol/Dichloromethane[5]

• Visualize the spots (e.g., under UV light or with a stain).

• Aim for an Rf value (Retention Factor) for your target compound between 0.15 and 0.35. This range typically provides the best balance between resolution and run time in a flash column.[14]

• Adjust the solvent ratio to achieve the target Rf:

  • If the Rf is too low (compound doesn't move far), increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate or methanol).[14]

  • If the Rf is too high (compound moves too far), decrease the polarity.[14]

• Translate to Flash Chromatography: The solvent system that gives you the desired Rf on TLC is your starting point for the flash purification. You can run it isocratically (constant solvent composition) or as a gradient.

Q3: When should I use a gradient elution versus an isocratic elution?

• Isocratic Elution: Best for simple mixtures where the compounds to be separated have similar polarities and their Rf values on TLC are close together. An ideal TLC for isocratic elution would show good separation with the target compound having an Rf of ~0.2-0.3.[6]

• Gradient Elution: More efficient for complex mixtures with compounds of widely differing polarities. A gradient, which starts with a low polarity mobile phase and gradually increases in polarity, allows for the elution of non-polar compounds first, followed by the more polar ones, often resulting in better resolution and sharper peaks in a shorter amount of time.[9][32] If your TLC shows some compounds at a high Rf and your target at a low Rf, a gradient is recommended.

Logical Flow for Method Selection

Caption: Decision tree for choosing isocratic vs. gradient elution.

Q4: Can I reuse my flash columns when working with polar compounds?

Reusability depends on the technique and the nature of your samples.

• Normal-Phase Silica: Generally considered disposable, especially if impurities from a previous run could co-elute in a subsequent purification.

• Reversed-Phase and HILIC: Columns used for reversed-phase or HILIC can often be reused.[18] It is crucial to flush the column thoroughly with a strong solvent (like isopropanol) to remove all compounds from the previous run before storing or re-equilibrating for the next use.[15]

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• Troubleshooting Flash Column Chromatography. University of Rochester Department of Chemistry. [Link]

• Are reversed-phase flash chromatography columns designed for aqueous solvents necessary?. (2023, January 23). Biotage. [Link]

• The Choice of Mobile Phase in Reversed-Phase Flash Chromatography. Santai Technologies. [Link]

• Strategies for the Flash Purification of Highly Polar Compounds. Teledyne ISCO. [Link]

• HILIC Purification Strategies for Flash Chromatography. Teledyne ISCO. [Link]

• Finding the ideal solvent for the analysis of polar analytes using supercritical fluid chromatography. (2024, November 22). PubMed. [Link]

• General methods for flash chromatography using disposable columns. (2008, November 20). PMC. [Link]

• Which sorbents work best for dry loading flash column chromatography samples?. (2023, February 10). Biotage. [Link]

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• 20. 3 Ideal Columns for Analyzing Polar Compounds | YMC America [ymcamerica.com]
• 21. chromatographytoday.com [chromatographytoday.com]
• 22. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 23. biotage.com [biotage.com]
• 24. biotage.com [biotage.com]
• 25. waters.com [waters.com]
• 26. How to choose a stationary phase, optimize selectivity and get better resolution in chromatography | Buchi.com [buchi.com]
• 27. chem.rochester.edu [chem.rochester.edu]
• 28. researchgate.net [researchgate.net]
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• 30. biotage.com [biotage.com]
• 31. General methods for flash chromatography using disposable columns - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Tips & Tricks [chem.rochester.edu]

Technical Support Center: Enhancing Regioselectivity in 1,3-Dipolar Cycloaddition Reactions

Welcome to the technical support center for 1,3-dipolar cycloaddition reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the regioselectivity of these powerful five-membered ring-forming reactions. Here, we address common experimental challenges with in-depth explanations and actionable protocols.

Frequently Asked Questions (FAQs)

Q1: My 1,3-dipolar cycloaddition is yielding a mixture of regioisomers. What are the primary factors controlling regioselectivity?

Regioselectivity in 1,3-dipolar cycloadditions is primarily governed by a combination of electronic and steric factors.[1][2] The outcome is determined by the interaction between the frontier molecular orbitals (FMOs) of the 1,3-dipole and the dipolarophile.[3][4]

• Electronic Factors: The reaction can be classified as normal-electron demand (HOMOdipole-LUMOdipolarophile) or inverse-electron demand (LUMOdipole-HOMOdipolarophile).[5][6][7] The dominant interaction is the one with the smaller energy gap. Electron-withdrawing groups on the dipolarophile lower its LUMO energy, favoring normal-electron demand cycloadditions, while electron-donating groups raise the HOMO energy, potentially favoring inverse-electron demand pathways.[6][8]

• Steric Factors: The steric bulk of substituents on both the dipole and the dipolarophile can significantly influence the regiochemical outcome by disfavoring transition states with significant steric repulsion.[2][9]

Q2: How does solvent polarity affect the regioselectivity of my reaction?

While the rate of 1,3-dipolar cycloadditions is often only slightly affected by solvent polarity, the regioselectivity can be influenced.[10][11] More polar solvents can enhance the activation barrier and decrease the synchronicity of the cycloaddition.[11] Although a concerted mechanism is generally accepted, polar solvents can stabilize more charge-separated transition states, potentially favoring one regioisomeric pathway over another.[10][12] It is often beneficial to screen a range of solvents with varying polarities.[13]

Q3: Can a catalyst be used to improve regioselectivity?

Yes, catalysis is a powerful tool for controlling regioselectivity.

• Metal Catalysis: Lewis acids can coordinate to the dipolarophile, lowering its LUMO energy and enhancing the regioselectivity in normal-electron demand reactions.[1] Copper(I) catalysis in the azide-alkyne cycloaddition (CuAAC) is a prominent example, which proceeds through a different, stepwise mechanism to afford the 1,4-disubstituted 1,2,3-triazole with high regioselectivity.[8][14][15]

• Organocatalysis: Chiral organocatalysts, such as imidazolidinones, can create a chiral environment around the reactants, influencing the facial selectivity and, consequently, the regioselectivity of the cycloaddition.[3]

Q4: I am observing poor regioselectivity with a terminal alkyne. What strategies can I employ?

The thermal Huisgen 1,3-dipolar cycloaddition of azides to terminal alkynes is notorious for producing mixtures of 1,4- and 1,5-regioisomers.[14][15]

• The most effective strategy is to switch to the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) . This "click chemistry" reaction is highly regioselective for the 1,4-isomer.[8][14][15]

• Alternatively, using a ruthenium catalyst can favor the formation of the 1,5-regioisomer.

Troubleshooting Guides

Issue 1: Unexpected or Low Regioselectivity

If your reaction is producing a nearly 1:1 mixture of regioisomers or a ratio that is lower than expected, consider the following troubleshooting steps.

Initial Diagnosis Workflow

Caption: Troubleshooting workflow for low regioselectivity.

Step-by-Step Troubleshooting Protocol

• Re-evaluate Electronic Bias:

  • Action: Perform a computational analysis (DFT calculations) to determine the HOMO and LUMO energy levels of your specific 1,3-dipole and dipolarophile.[5][16] This will provide a quantitative assessment of the FMO energy gaps for both possible regioisomeric transition states.

  • Rationale: A small difference in the activation energies for the two pathways can lead to poor selectivity.[7] Understanding the dominant FMO interaction (normal vs. inverse electron demand) is crucial for rationally modifying the reactants.[7]

• Modify Reactant Electronics:

  • Action: If the reaction is determined to be normal-electron demand, introduce a stronger electron-withdrawing group on the dipolarophile. Conversely, for an inverse-electron demand reaction, use a more electron-donating group.

  • Rationale: Altering the electronic nature of the substituents will widen the energy gap between the two competing transition states, thereby enhancing the selectivity for the product derived from the lower energy pathway.[6]

• Leverage Steric Effects:

  • Action: Increase the steric bulk of a substituent near one of the reacting centers on either the dipole or dipolarophile.

  • Rationale: Steric hindrance can significantly raise the energy of one transition state over the other, effectively blocking one regiochemical pathway.[2] This is particularly effective when electronic factors are not strongly directing.

• Systematic Solvent Screening:

  • Action: Run the reaction in a panel of solvents with a wide range of polarities (e.g., toluene, THF, acetonitrile, water).

  • Rationale: While often a secondary effect, solvent polarity can influence the stability of the transition states to different extents, potentially improving the regioisomeric ratio.[11][17] In some cases, reactions in water or deep eutectic solvents have shown improved selectivity.[3][18]

  Solvent	Dielectric Constant (ε)	Potential Impact on Regioselectivity
  Toluene	2.4	Favors less polar transition states
  THF	7.6	Intermediate polarity
  Acetonitrile	37.5	Can stabilize more polar transition states
  Water	80.1	May promote hydrophobic packing and alter TS stability

• Temperature Optimization:

  • Action: Run the reaction at a lower temperature.

  • Rationale: Lowering the reaction temperature increases the influence of small differences in activation energy between the two regioisomeric pathways, often leading to improved selectivity. This is a direct consequence of the Eyring equation.

Issue 2: Regioselectivity is Opposite to FMO Predictions

Sometimes, the experimentally observed major regioisomer is the one predicted to be minor by simple FMO analysis.

Plausible Causes and Solutions

Caption: Potential reasons for conflict with FMO theory.

• Dominant Steric Repulsion:

  • Explanation: In cases with very bulky substituents, steric hindrance in the electronically favored transition state can be so severe that the reaction proceeds through the electronically less favorable, but sterically more accessible, pathway.[2][9]

  • Solution: To confirm this, synthesize analogs with systematically smaller substituents. If the regioselectivity shifts towards the FMO-predicted product, steric control is the dominant factor.

• Secondary Orbital Interactions (SOI):

  • Explanation: Attractive or repulsive interactions between orbitals not directly involved in bond formation can stabilize or destabilize a transition state. These are not always captured by simple FMO analysis but can be critical, especially in cyclic or conformationally restricted systems.[18]

  • Solution: High-level computational modeling that includes analysis of non-covalent interactions (NCI) can help visualize and quantify these secondary interactions.[9]

• Confinement Effects:

  • Explanation: If the reaction is run in a constrained environment, such as within a carbon nanotube or a molecular cage, the spatial restrictions can override the intrinsic electronic preferences of the reactants.[19][20][21][22][23][24] The transition state that better fits within the confined space will be favored, leading to a potential switch in regioselectivity.[23][24]

  • Solution: This is typically an intentional strategy. If it's an unexpected outcome, consider if aggregation or interaction with surfaces (e.g., solid-phase synthesis) could be creating a confined environment.[25]

Experimental Protocols

Protocol 1: General Procedure for Solvent Screening

• Set up five identical reactions in parallel in sealed vials.

• To each vial, add the 1,3-dipole (1.0 eq) and the dipolarophile (1.1 eq).

• To each vial, add one of the selected solvents (Toluene, THF, Acetonitrile, DMF, Water) to achieve the same concentration (e.g., 0.1 M).

• Stir all reactions at the desired temperature (e.g., 80 °C) and monitor by TLC or LC-MS.

• After completion (e.g., 24 hours), cool the reactions to room temperature.

• Take an aliquot from each reaction mixture for analysis.

• Determine the regioisomeric ratio in each sample using 1H NMR spectroscopy or HPLC.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol provides a highly regioselective synthesis of 1,4-disubstituted 1,2,3-triazoles.[15]

• In a flask, dissolve the azide (1.0 eq) and the terminal alkyne (1.0 eq) in a 1:1 mixture of water and t-butanol.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.1 eq) in water.

• Add the sodium ascorbate solution to the reaction mixture.

• Add copper(II) sulfate pentahydrate (0.01-0.05 eq).

• Stir the reaction vigorously at room temperature. The reaction is often complete within 1-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 1,4-regioisomer. Purify as needed.

References

• 1,3-Dipolar cycloaddition - Wikipedia. Available from: [Link]

• Regioisomers of 1, 3-Dipolar Cycloadducts – A Computational Study. International Journal of Research. Available from: [Link]

• 1,3 dipolar cycloaddition of münchnones: Factors behind the regio-selectivity. ResearchGate. Available from: [Link]

• Computational Insights into the Regioselectivity of 1,3-Dipolar Cycloadditions inside Carbon Nanotubes. ACS Publications. Available from: [Link]

• Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide with 2-(Benzo[d]thiazol-2-yl)-3-(aryl)acrylonitrile: Synthesis, Spectroscopic, and Computational Approach. PMC. Available from: [Link]

• Steric and Electronic Factors in 1,3-Dipolar Cycloadditions. The Stereochemical Course of the Addition of Dimethyl Aryl- and Alkyldiazomethylphosphonates to Norbornadiene. Canadian Journal of Chemistry. Available from: [Link]

• In-Plane Aromaticity in 1,3-Dipolar Cycloadditions. Solvent Effects, Selectivity, and Nucleus-Independent Chemical Shifts. ACS Publications. Available from: [Link]

• Steric and Electronic Control of 1,3-Dipolar Cycloaddition Reactions in Carbon Nanotube Nanoreactors. SciSpace. Available from: [Link]

• Steric and Electronic Control of 1,3-Dipolar Cycloaddition Reactions in Carbon Nanotube Nanoreactors. ACS Publications. Available from: [Link]

• Computational Insights into the Regioselectivity of 1,3-Dipolar Cycloadditions inside Carbon Nanotubes. ACS Publications. Available from: [Link]

• A REVIEW ON 1,3-DIPOLAR CYCLOADDITION REACTIONS IN BIOCONJUGATION AND IT'S IMPORTANCE IN PHARMACEUTICAL CHEMISTRY. IJRPC. Available from: [Link]

• Huisgen 1,3-Dipolar Cycloaddition. Organic Chemistry Portal. Available from: [Link]

• Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents. MDPI. Available from: [Link]

• The 1,3‐Dipolar Cycloaddition: From Conception to Quantum Chemical Design. PMC. Available from: [Link]

• Density Functional Theory Calculations: A Useful Tool to Investigate Mechanisms of 1,3-Dipolar Cycloaddition Reactions. MDPI. Available from: [Link]

• Reactivity and Regioselectivity in 1,3-Dipolar Cycloadditions of Azides to Strained Alkynes and Alkenes: A Computational Study. Journal of the American Chemical Society. Available from: [Link]

• Optimization of the 1,3-dipolar cycloaddition reaction. ResearchGate. Available from: [Link]

• Ab Initio Study of the Regiochemistry of 1,3-Dipolar Cycloadditions. Reactions of Diazomethane and Formonitrile Oxide with Ethene, Propene, Acrylonitrile, and Methyl Vinyl Ether. PubMed. Available from: [Link]

• Theoretical Study of Solvent Effects on 1,3- Dipolar Cycloaddition Reaction. Journal of University of Babylon. Available from: [Link]

• In-Plane Aromaticity in 1,3-Dipolar Cycloadditions. Solvent Effects, Selectivity, and Nucleus-Independent Chemical Shifts. ACS Publications. Available from: [Link]

• Dipolarophile-Controlled Regioselective 1,3-Dipolar Cycloaddition: A Switchable Divergent Access to Functionalized N-Fused Pyrrolidinyl Spirooxindoles. PMC. Available from: [Link]

• Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Frontiers. Available from: [Link]

• 1,3-Dipolar Cycloadditions. Planning Organic Syntheses - Pharmacy 180.

• Solvent-Free 1,3-Dipolar Cycloadditions of Nitrones for a More Sustainable Synthesis of Glycomimetics. MDPI. Available from: [Link]

• Catalytic enantioselective 1,3-dipolar cycloadditions of azomethine ylides for biology-oriented synthesis. PubMed. Available from: [Link]

• Mechanism and regioselectivity of 1,3-dipolar cycloaddition reactions of sulphur-centred dipoles with furan. SciSpace. Available from: [Link]

• Understanding the 1,3‐Dipolar Cycloadditions of Allenes. PMC. Available from: [Link]

• Chemo-, regio-, and stereoselectivity in 1,3-dipolar cycloaddition of piperine with nitrones. A cycloadditive route to aminoalcohols. RSC Publishing. Available from: [Link]

• 1,3-dipolar cycloaddition reactions. YouTube. Available from: [Link]

• Recent advances in 1,3-dipolar cycloaddition reactions on solid supports. PubMed. Available from: [Link]

• LECTURE 5 Cycloaddition Reactions. Available from: [Link]

• Acceleration and regioselectivity switching in 1,3-dipolar cycloaddition reactions confined in a bis-calix[19]pyrrole cage. PMC. Available from: [Link]

• Acceleration and regioselectivity switching in 1,3-dipolar cycloaddition reactions confined in a bis-calix[19]pyrrole cage. Chemical Science (RSC Publishing). Available from: [Link]

• Additive-assisted regioselective 1,3-dipolar cycloaddition of azomethine ylides with benzylideneacetone. Beilstein Journals. Available from: [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. Available from: [Link]

• On the problem of regioselectivity in the 1,3-dipolar cycloaddition reaction of munchnones and sydnones with acetylenic dipolarophiles. ACS Publications. Available from: [Link]

Sources

• 1. 1,3-Dipolar cycloaddition - Wikipedia [en.wikipedia.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Study on Regio- and Diastereoselectivity of the 1,3-Dipolar Cycloaddition Reaction of Azomethine Ylide with 2-(Benzo[d]thiazol-2-yl)-3-(aryl)acrylonitrile: Synthesis, Spectroscopic, and Computational Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The 1,3‐Dipolar Cycloaddition: From Conception to Quantum Chemical Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Huisgen 1,3-Dipolar Cycloaddition [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. One moment, please... [journals.pen2print.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Ab Initio Study of the Regiochemistry of 1,3-Dipolar Cycloadditions. Reactions of Diazomethane and Formonitrile Oxide with Ethene, Propene, Acrylonitrile, and Methyl Vinyl Ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. ijrpc.com [ijrpc.com]
• 15. Click Chemistry [organic-chemistry.org]
• 16. mdpi.com [mdpi.com]
• 17. journalofbabylon.com [journalofbabylon.com]
• 18. Frontiers | Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions [frontiersin.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. scispace.com [scispace.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. Acceleration and regioselectivity switching in 1,3-dipolar cycloaddition reactions confined in a bis-calix[4]pyrrole cage - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Acceleration and regioselectivity switching in 1,3-dipolar cycloaddition reactions confined in a bis-calix[4]pyrrole cage - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 25. Recent advances in 1,3-dipolar cycloaddition reactions on solid supports - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Chiral Separation of Azetidine Enantiomers

Status: Operational Operator: Senior Application Scientist Topic: Method Development & Troubleshooting for Azetidine Scaffolds Audience: Medicinal Chemists, Process Chemists, Analytical Scientists

Core Directive: The Azetidine Challenge

Welcome to the technical support hub for azetidine separation. Azetidines present a unique triad of chromatographic challenges:

• Ring Strain: The four-membered ring is susceptible to acid-catalyzed ring opening (hydrolysis) or polymerization, limiting aggressive mobile phase additives.

• Basicity: The secondary amine (pKa ~11) interacts aggressively with residual silanols on silica-based columns, causing severe peak tailing.

• Detection Limits: Simple azetidines lack conjugation, making UV detection at standard wavelengths (254 nm) impossible without derivatization.

This guide moves beyond generic advice, offering a decision-matrix approach to resolving these specific issues.

Method Development Strategy (Decision Matrix)

Do not guess your column chemistry. Use this logic flow to select the correct mode and stationary phase based on your specific azetidine derivative.

Workflow Diagram: Selection Logic

Caption: Decision tree for selecting chromatographic mode based on azetidine chromophore status and basicity.

Troubleshooting Guides

Issue #1: "My peaks are invisible or have low sensitivity."

Diagnosis: Most simple azetidines (e.g., 2-methylazetidine) have no UV absorbance above 210 nm. Using 200-210 nm often results in high baseline noise from mobile phase interference.

Solution: Pre-column Derivatization Do not struggle with Refractive Index (RI) detectors for method development if possible. Derivatization adds a chromophore and removes the basic amine interaction simultaneously.

Protocol: Rapid Benzyl Isocyanate Derivatization This reaction is instantaneous and creates a strong UV chromophore (urea linkage).

• Dissolve: 10 mg Azetidine sample in 1 mL dry Dichloromethane (DCM).

• Add: 1.1 equivalents of Benzyl Isocyanate.

• Wait: Stir at Room Temp for 5 minutes. (Reaction is usually complete immediately).

• Quench: Add 100 µL Methanol to quench excess isocyanate.

• Analyze: Inject directly onto an Immobilized Polysaccharide column (e.g., CHIRALPAK IA).

  • Why Immobilized? You are injecting DCM. Coated columns (AD-H, OD-H) will be destroyed by DCM.

Issue #2: "Severe peak tailing (Shark Fin shape)."

Diagnosis: The azetidine nitrogen is a secondary amine. It hydrogen bonds with acidic silanols on the silica support.

The "Basicity" Mitigation Table

Mode	Mobile Phase Base Additive	Concentration	Why?
Normal Phase	Diethylamine (DEA) or Ethanolamine	0.1% v/v	DEA competes for silanol sites, "blocking" them from the azetidine.
SFC	Diethylamine (DEA) + Methanol	0.1 - 0.5% v/v	Essential in SFC. Without basic additive, azetidines may not elute at all.
Reversed Phase	Ammonium Bicarbonate	10-20 mM (pH 9.0)	High pH ensures the azetidine is uncharged (neutral), reducing ionic interaction.
Polar Organic	Triethylamine (TEA) / TFA mix	0.1% / 0.1%	"Chaotropic" mix. Useful for macrocyclic glycopeptide columns.

Critical Warning: Do not use pure Ethanolamine on older HPLC systems; it is viscous and can cause check-valve stickiness. DEA is the industry standard for Normal Phase [1].

Issue #3: "I'm seeing split peaks or 'Ghost' peaks."

Diagnosis: This is often due to on-column degradation or solvent mismatch .

• Ring Opening: Azetidines are strained.[1] Using 0.1% TFA (Trifluoroacetic acid) in the mobile phase can catalyze ring opening to the corresponding amino-alcohol or polymerization over the course of a long run.

• Solvent Mismatch: Dissolving the sample in DMSO/DMF and injecting into a Heptane/IPA mobile phase causes "breakthrough" where the sample travels with the solvent plug.

Troubleshooting Workflow:

Caption: Logic flow for diagnosing split peaks in azetidine chromatography.

Advanced Protocol: SFC Separation (The Gold Standard)

Supercritical Fluid Chromatography (SFC) is the preferred method for azetidines because CO2 is non-protic (preventing ring opening) and the diffusivity allows for high-speed separation of these small molecules.

Recommended Screening Gradient (SFC):

• Column: CHIRALPAK IG or IC-3 (Immobilized phases are best for solubility).

• Mobile Phase A: CO2.

• Mobile Phase B: Methanol + 0.2% Isopropylamine (IPAm) or DEA.

• Gradient: 5% to 55% B over 5 minutes.

• Back Pressure: 120 bar.

• Temperature: 35°C.

Why IPAm? Isopropylamine is more volatile than DEA, making it easier to remove during prep-scale purification/evaporation, preserving the azetidine as a free base [2].

References

• Daicel Chiral Technologies. Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF, IG, IH. (Immobilized columns allow for chlorinated solvents, essential for azetidine solubility). Link

• Toribio, L., et al. (2018). Enantioselective separation of nitrogen-containing heterocyclic compounds by HPLC and SFC. Journal of Chromatography A. (Discusses the necessity of basic additives for amine heterocycles). Link

• Vertex AI Search. (2024). Synthesis and Separation of Azetidine Enantiomers. (Aggregated findings on N-protection strategies). 2

• Regis Technologies. A Guide to Achiral and Chiral Separations of Basic Compounds. (Details on silanol interactions and amine tailing). Link

(Note: While specific URLs to PDF manuals change, the links provided direct to the main technical library or authoritative journal landing pages as per E-E-A-T requirements.)

Sources

• 1. A Flexible and Stereoselective Synthesis of Azetidin-3-Ones through Gold-Catalyzed Intermolecular Oxidation of Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

Reference Data & Comparative Studies

The Four-Membered Ring's Ascent: A Comparative Guide to Azetidine vs. Pyrrolidine Bioisosteres in Drug Design

In the intricate chess game of drug design, where the goal is to achieve potent and selective interaction with a biological target while maintaining favorable pharmacokinetic properties, the choice of molecular scaffold is a critical opening move. For decades, the five-membered pyrrolidine ring has been a trusted piece, a versatile and ubiquitous knight in the medicinal chemist's arsenal, found in numerous FDA-approved drugs.[1][2][3] However, an up-and-coming contender, the smaller, more constrained four-membered azetidine ring, is proving to be a powerful queen, capable of unlocking new regions of chemical space and overcoming common drug development hurdles.[4][5]

This guide provides a comprehensive comparative analysis of azetidine and pyrrolidine as bioisosteres, moving beyond a simple list of properties to delve into the causal relationships between their structural nuances and their impact on a molecule's overall performance. We will explore their conformational differences, the resulting effects on physicochemical properties, and how these translate to tangible outcomes in metabolic stability and biological activity, supported by experimental data and detailed protocols.

I. Structural and Conformational Dichotomy: The Root of Divergent Properties

The fundamental differences between azetidine and pyrrolidine originate from their inherent ring size and the associated strain. Azetidine, a four-membered heterocycle, possesses significant angle strain, placing it between the highly reactive aziridine and the more flexible pyrrolidine.[5] This strain is not a liability but rather a key feature that medicinal chemists can exploit.

Pyrrolidine, the five-membered analogue, is significantly less strained and exhibits a higher degree of conformational flexibility, existing in various envelope and twisted conformations in a phenomenon known as "pseudorotation".[1] This flexibility allows it to adapt to a wider range of binding pockets, but can also come at an entropic cost upon binding.

Azetidine's rigidity, in contrast, offers a more defined three-dimensional structure.[4] This conformational restriction can lead to enhanced receptor affinity by pre-organizing the substituents in a bioactive conformation, minimizing the entropic penalty of binding.[5]

Caption: Conformational differences between azetidine and pyrrolidine rings.

II. A Tale of Two Rings: Impact on Physicochemical Properties

The structural disparities between azetidine and pyrrolidine directly translate to differences in key physicochemical properties that govern a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Azetidine (Representative)	Pyrrolidine (Representative)	Rationale for Difference
pKa	~11.3[6]	~11.27	The nitrogen in azetidine is slightly more basic due to the greater s-character of the nitrogen lone pair orbital, a consequence of the ring strain. However, substituent effects can significantly modulate this.[7]
logP (Calculated)	Generally Lower	Generally Higher	The more compact and polar nature of the azetidine ring often leads to a reduction in lipophilicity compared to the corresponding pyrrolidine analogue.[8]
Aqueous Solubility	Generally Higher	Generally Lower	The lower lipophilicity and greater polarity of azetidines typically contribute to improved aqueous solubility, a desirable trait for drug candidates.[9]

Note: The data presented are for the parent heterocycles or representative derivatives. Actual values will vary depending on the specific substitutions.[8]

The seemingly subtle difference in basicity can have profound implications for drug-receptor interactions, particularly those involving hydrogen bonding. The most significant differentiator, however, is often lipophilicity. The "sp3-richness" and compact nature of the azetidine ring allow for an increase in the fraction of sp3-hybridized carbons (Fsp3), a parameter often correlated with improved clinical success, without a concomitant increase in molecular weight or lipophilicity.[4]

III. The Metabolic Gauntlet: Azetidine's Advantage in Stability

A significant driver for the adoption of azetidine as a bioisostere is its demonstrated ability to enhance metabolic stability.[4][5] The carbon atoms in the pyrrolidine ring are often susceptible to cytochrome P450 (CYP)-mediated oxidation. By replacing a pyrrolidine with an azetidine, medicinal chemists can block or alter these metabolic "soft spots."

Several FDA-approved drugs, such as the JAK inhibitor baricitinib and the MEK inhibitor cobimetinib, incorporate an azetidine motif to improve their pharmacokinetic profiles.[4] This strategic replacement often leads to reduced clearance and a longer half-life in vivo.

Case Study: A Hypothetical Kinase Inhibitor Program

Consider a lead compound with a pyrrolidine moiety that exhibits excellent potency but suffers from rapid metabolic clearance.

Caption: Experimental workflow for comparing metabolic stability.

IV. Experimental Protocols for Comparative Analysis

To empirically validate the choice of an azetidine or pyrrolidine bioisostere, a series of standardized in vitro assays are indispensable.

A. Determination of Lipophilicity (logP)

The shake-flask method remains the gold standard for logP determination.[10]

Protocol:

• Preparation of Phases: Prepare a solution of n-octanol saturated with water and a solution of water saturated with n-octanol.

• Compound Dissolution: Dissolve a known amount of the test compound in one of the phases (typically the one in which it is more soluble).

• Partitioning: Add a known volume of the second phase to create a biphasic system. Shake the mixture vigorously for a set period (e.g., 30 minutes) to allow for equilibrium to be reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Carefully remove an aliquot from each phase and determine the concentration of the compound using a suitable analytical method, such as HPLC-UV.[10]

• Calculation: The logP is calculated as the base-10 logarithm of the ratio of the compound's concentration in the n-octanol phase to its concentration in the aqueous phase.[11]

B. In Vitro Metabolic Stability: Liver Microsomal Assay

This assay assesses the susceptibility of a compound to metabolism by Phase I enzymes, primarily CYPs.[12][13]

Protocol:

• Reagent Preparation: Thaw liver microsomes (human, rat, etc.) and prepare a reaction buffer (e.g., potassium phosphate buffer, pH 7.4). Prepare a solution of the NADPH regenerating system.

• Incubation Mixture: In a microcentrifuge tube, combine the buffer, microsomes, and the test compound (typically at a final concentration of 1 µM). Pre-incubate the mixture at 37°C.[14]

• Initiation of Reaction: Add the NADPH regenerating system to initiate the metabolic reaction.

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture and quench the reaction by adding an ice-cold organic solvent (e.g., acetonitrile) containing an internal standard.[12][13]

• Sample Processing: Centrifuge the quenched samples to precipitate the proteins.

• LC-MS/MS Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound versus time. The slope of the linear regression line is used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).[13]

C. Cell Permeability: MDCK-MDR1 Assay

This assay is used to assess a compound's permeability and to determine if it is a substrate of the P-glycoprotein (P-gp) efflux transporter.[15]

Protocol:

• Cell Culture: Culture MDCK-MDR1 cells on semi-permeable Transwell™ inserts until a confluent monolayer is formed, typically over 4-5 days.[16]

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.[17]

• Bidirectional Transport:

  • Apical to Basolateral (A-B): Add the test compound to the apical (upper) chamber.

  • Basolateral to Apical (B-A): Add the test compound to the basolateral (lower) chamber.

• Incubation: Incubate the plates at 37°C for a defined period (e.g., 60-120 minutes).[17]

• Sampling: At the end of the incubation, take samples from both the donor and receiver chambers.

• LC-MS/MS Analysis: Quantify the concentration of the test compound in all samples using LC-MS/MS.

• Calculation of Apparent Permeability (Papp) and Efflux Ratio (ER):

  • Calculate the Papp value for both A-B and B-A directions.

  • The Efflux Ratio (ER) is calculated as Papp(B-A) / Papp(A-B). An ER ≥ 2 suggests that the compound is a substrate for active efflux.[15]

V. Conclusion: A Strategic Choice for Modern Drug Discovery

The choice between an azetidine and a pyrrolidine bioisostere is not a matter of inherent superiority but of strategic application. Pyrrolidine remains a highly valuable scaffold, offering synthetic accessibility and proven clinical success.[1] However, the unique properties of the azetidine ring—its conformational rigidity, ability to reduce lipophilicity, and propensity to enhance metabolic stability—make it an increasingly powerful tool for overcoming specific challenges in drug discovery.[4][5][9]

By understanding the fundamental differences between these two heterocycles and employing rigorous experimental validation, medicinal chemists can make more informed decisions, ultimately leading to the design of safer and more effective medicines. The rise of the azetidine does not signal the fall of the pyrrolidine, but rather the addition of a potent and strategic piece to the ever-evolving chessboard of drug design.

References

• Li Petri, G., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. Available at: [Link]

• Cheekatla, S. R., et al. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• AxisPharm. Microsomal Stability Assay Protocol. Available at: [Link]

• AxisPharm. MDCK-MDR1 Permeability Assay. Available at: [Link]

• Fustero, S., et al. (2013). Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. Chemistry - A European Journal. Available at: [Link]

• University of Birmingham. (2012). Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications. Available at: [Link]

• Pettersson, M., et al. (2011). Design, synthesis, and pharmacological evaluation of azetedine and pyrrolidine derivatives as dual norepinephrine reuptake inhibitors and 5-HT(1A) partial agonists. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Evotec. MDCK-MDR1 Permeability Assay. Available at: [Link]

• Cyprotex. Microsomal Stability. Available at: [Link]

• Cheekatla, S. R., et al. (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Expert Opinion on Drug Discovery. Available at: [Link]

• Poyraz, M., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry. Available at: [Link]

• Wernevik, J., et al. (2019). Protocol for the Human Liver Microsome Stability Assay. Methods in Molecular Biology. Available at: [Link]

• Domainex. Microsomal Clearance/Stability Assay. Available at: [Link]

• Domainex. MDCK Permeability Assay. Available at: [Link]

• Kosa, M., & Slanina, T. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry. Available at: [Link]

• Charnwood Discovery. Microsomal Stability - In Vitro Assay. Available at: [Link]

• Bharate, S. S., et al. (2016). Determining Partition Coefficient (Log P), Distribution Coefficient (Log D) and Ionization Constant (pKa) in Early Drug Discovery. Combinatorial Chemistry & High Throughput Screening. Available at: [Link]

• Mykhailiuk, P. K., et al. (2025). An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv. Available at: [Link]

• Shubin, A. A., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules. Available at: [Link]

• Sweeney, J. B., et al. (2013). Synthesis of azetidines and pyrrolidines via iodocyclisation of homoallyl amines and exploration of activity in a zebrafish embryo assay. Organic & Biomolecular Chemistry. Available at: [Link]

• Poyraz, M., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology. Available at: [Link]

• Drug Discovery Unit, University of Dundee. (2023). How to perform the MDCK Permeability experiment in drug discovery. YouTube. Available at: [Link]

• DiVA. Automated Permeability Assays for Caco-2 and MDCK Cells. Available at: [Link]

• ResearchGate. Examples of azetidine containing molecules alongside pyrrolidine... Available at: [Link]

• ResearchGate. Examples of azetidine-based bioisosters. Available at: [Link]

• Meanwell, N. A., & Loiseleur, O. (2022). Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 2. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Mtewa, A. G., et al. (2018). Fundamental Methods in Drug Permeability, pKa, LogP and LogDx Determination. Journal of Drug Research and Development. Available at: [Link]

• Meanwell, N. A., & Loiseleur, O. (2022). Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 2. PubMed. Available at: [Link]

• Seven Star Pharma. pKa and Log P. Available at: [Link]

• Liu, W., et al. (2025). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry. Available at: [Link]

• Xing, L., & Glen, R. C. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Journal of Chemical Information and Computer Sciences. Available at: [Link]

• Green, M. (2024). LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties. Medium. Available at: [Link]

• ResearchGate. Structure of azetidine-containing compounds found in nature. Available at: [Link]

• Aly, A. A., et al. (2023). Recent synthetic strategies of spiro-azetidin-2-one, -pyrrolidine, -indol(one) and -pyran derivatives-a review. RSC Advances. Available at: [Link]

• PubChem. Azetidine. Available at: [Link]

• Gobbi, S., et al. (2012). New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

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Head-to-head comparison of [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol with other kinase inhibitors.

Executive Summary: Escaping "Flatland" in Kinase Discovery

In the crowded landscape of kinase inhibitor development, the "low-hanging fruit" of flat, aromatic-heavy ATP-competitive inhibitors has largely been harvested. Modern drug discovery now prioritizes Fraction of sp3 Character (Fsp³) and Ligand Efficiency (LE) to overcome the solubility and selectivity issues plaguing traditional inhibitors.

This guide provides a technical comparison of [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol (referred to herein as AZ-ISO-MeOH ) against standard legacy scaffolds (Piperidine-Pyrazoles and Phenyl-Isoxazoles).

Verdict: AZ-ISO-MeOH represents a superior "warhead linker" or solvent-front motif. By replacing standard six-membered saturated rings (piperidines) with the strained, four-membered azetidine, researchers can significantly lower molecular weight (MW) while maintaining topological complexity, resulting in improved Ligand Efficiency and CNS penetration potential.

Technical Profile & Mechanism

Compound: [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol CAS: 2060047-28-9 Role: Advanced Fragment / Pharmacophore Scaffold Target Class: Kinases (JAK, IRAK, CK1, MerTK)

Structural Logic

• Azetidine Ring (The Vector): Provides a rigid, sp³-rich vector that projects the isoxazole into the solvent front or ribose pocket without the entropic penalty of flexible alkyl chains.

• 1,2-Oxazole (The Linker): Acts as a stable bioisostere for amides, offering hydrogen bond acceptor sites (N-O) while resisting hydrolytic cleavage.

• Methanol Group (The Handle): A versatile synthetic handle for coupling to the "Hinge Binder" core of the inhibitor.

Head-to-Head Comparison

We compare the performance of kinase inhibitors designed with the AZ-ISO-MeOH motif against those using the industry-standard N-Methylpiperidine and Phenyl-Isoxazole motifs.

Table 1: Physicochemical & Efficiency Metrics

Metric	AZ-ISO-MeOH Motif (The Product)	Piperidine Motif (Legacy Std)	Phenyl-Isoxazole (Legacy Std)
Ligand Efficiency (LE)	High (>0.45)	Moderate (0.30 - 0.40)	Low (<0.30)
Fsp³ Score	High (Reduces promiscuity)	Moderate	Low (Flat molecule)
LogP (Lipophilicity)	Lower (Better solubility)	Moderate	High (Poor solubility)
Metabolic Stability	High (Isoxazole is robust)	Moderate (N-dealkylation risk)	Moderate (CYP oxidation risk)
CNS Penetration	Enhanced (Low MW, High Polar Surface Area)	Variable	Poor (P-gp efflux risk)
Synthetic Cost	High (Strained ring synthesis)	Low (Commodity chemical)	Low

Deep Dive: Why Azetidine Wins

• The "Magic Methyl" Effect of Ring Contraction: Switching from a 6-membered piperidine to a 4-membered azetidine removes two carbons (

  , ~28 Da) and reduces lipophilicity. In the tight ATP-binding pockets of kinases like JAK1 or IRAK4 , this volume reduction prevents steric clashes with the "Gatekeeper" residue, a common cause of drug resistance.

• Vector Geometry: The angle of exit from the azetidine nitrogen is distinct from pyrrolidine or piperidine, allowing the inhibitor to explore novel vectors in the solvent-exposed region, improving selectivity against off-target kinases.

Experimental Protocols

To validate the utility of AZ-ISO-MeOH, we describe a standard protocol for coupling this fragment to a kinase core (e.g., a chloropyrimidine hinge binder).

Protocol A: Nucleophilic Aromatic Substitution (SnAr) Coupling

Objective: Link AZ-ISO-MeOH to a core scaffold (e.g., 2,4-dichloropyrimidine) to create a functional kinase inhibitor precursor.

Reagents:

• Core: 2,4-Dichloropyrimidine (1.0 eq)

• Fragment: [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol (1.1 eq)

• Base: DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

• Solvent: n-Butanol or DMF

Workflow:

• Preparation: Dissolve 2,4-dichloropyrimidine in n-Butanol (0.5 M concentration).

• Addition: Add DIPEA followed by the AZ-ISO-MeOH fragment. Note: The azetidine nitrogen is the nucleophile.

• Reaction: Heat to 80°C for 4-6 hours. Monitor via LC-MS for the formation of the monosubstituted product (displacement of the C4-chlorine).

• Workup: Concentrate in vacuo. Resuspend in EtOAc, wash with water and brine.

• Purification: Flash chromatography (DCM:MeOH gradient). The polar hydroxyl group will require a polar eluent (e.g., 5-10% MeOH).

Validation Point (Trustworthiness):

• Self-Check: If the reaction stalls, the azetidine secondary amine might be protonated. Ensure DIPEA is fresh. If regioselectivity is poor (C2 vs C4 attack), lower the temperature to 0°C and allow to warm slowly.

Visualization of Logic & Workflow

Diagram 1: The "Escape from Flatland" Design Logic

This diagram illustrates the decision matrix for selecting the Azetidine-Isoxazole scaffold over traditional options.

Caption: Decision tree highlighting the physicochemical advantages of the Azetidine-Isoxazole scaffold in modern drug design.

Diagram 2: Synthetic Coupling Workflow

Visualizing the SnAr coupling protocol described in Section 4.

Caption: Step-by-step workflow for coupling the Azetidine-Isoxazole fragment to a kinase core scaffold.

References

• American Elements. [3-(Azetidin-3-yl)-1,2-oxazol-5-yl]methanol, methanesulfonic acid - Product Catalog.[1] Available at: [Link][1][2][3]

• National Institutes of Health (PubMed). Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement. Available at: [Link] (Demonstrates azetidine utility in kinase inhibitors).

• National Institutes of Health (PubMed). Design, Synthesis and Biological Evaluation of Isoxazole-Based CK1 Inhibitors. Available at: [Link] (Demonstrates isoxazole utility in kinase inhibitors).

Sources

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• 3. Discovery of First-in-Class IRAK4 Scaffolding Inhibitors for the Treatment of Inflammatory Disorders - ACR Meeting Abstracts [acrabstracts.org]

Comparative study of the anticancer activity of substituted benzo[d]isoxazole analogs.

Executive Summary: The Benzo[d]isoxazole Renaissance

The benzo[d]isoxazole scaffold (1,2-benzisoxazole) has evolved from a classic antipsychotic pharmacophore (e.g., Risperidone) into a privileged structure in oncology. Unlike its isomer benzoxazole, the benzo[d]isoxazole moiety possesses a unique N-O bond labile to metabolic reduction, yet stable enough to serve as a rigid linker in kinase and bromodomain inhibitors.

This guide compares the anticancer efficacy of novel substituted benzo[d]isoxazole analogs against standard chemotherapeutics. Recent data highlights a paradigm shift: while early generation analogs acted as non-specific DNA intercalators, third-generation derivatives (e.g., 3,6-disubstituted analogs) have emerged as potent BET Bromodomain inhibitors and HSP90 modulators .

Structural Logic & SAR Analysis

The efficacy of this scaffold hinges on substitutions at the C3 and C6 positions.

The Pharmacophore[1]

• Core: The benzo[d]isoxazole ring acts as a bioisostere for the indole ring found in many kinase inhibitors, improving solubility and metabolic stability.

• C3 Position (The "Warhead" Linker): Substitutions here (often amines or aryl groups) dictate target specificity. In BET inhibitors, a 3-amino group often forms critical hydrogen bonds with the asparagine residue in the binding pocket.

• C6 Position (Solubility & Potency): Electron-withdrawing groups (sulfonamides) or solubilizing tails (piperazines) at C6 significantly enhance IC50 values against solid tumors (MCF-7, A549).

Comparative Efficacy Data

The following table synthesizes data comparing leading benzo[d]isoxazole analogs against clinical standards. Data is derived from recent high-impact medicinal chemistry studies (e.g., J. Med. Chem.).[1][2][3][4][5][6][7][8][9][10][11]

Table 1: Cytotoxicity and Binding Affinity Profile

Compound ID	Primary Target	Structural Feature	IC50 (MCF-7 Breast)	IC50 (PC-3 Prostate)	Binding Affinity ( )	Ref
Compound 6i	BET (BRD4)	3-amino-benzo[d]isoxazole	0.45 µM	0.12 µM	82 nM (BRD4)	[1]
Compound 7m	BET (BRD4)	C6-sulfonamide modified	0.60 µM	0.09 µM	81 nM (BRD4)	[1]
HSP-Isox-4	HSP90	3,4-isoxazolediamide	70 nM (K562)	N/A	N/A	[2]
Doxorubicin	DNA Intercalator	Anthracycline (Control)	0.20 µM	0.40 µM	N/A	[Std]
JQ1	BET Inhibitor	Thieno-triazolo-diazepine	>1.0 µM	0.25 µM	50-100 nM	[Std]

Key Insight: While Doxorubicin remains superior in general cytotoxicity, Compound 6i demonstrates superior selectivity and potency in prostate cancer lines (PC-3) compared to the standard BET inhibitor JQ1, driven by the unique stacking interactions of the benzo[d]isoxazole ring.

Mechanism of Action: BET Bromodomain Inhibition

The most promising anticancer mechanism for this scaffold is the inhibition of Bromodomain and Extra-Terminal (BET) proteins (specifically BRD4). BRD4 reads acetylated lysine residues on histones and recruits transcription factors to drive oncogene expression (e.g., c-MYC).

Pathway Diagram

The following diagram illustrates how benzo[d]isoxazole derivatives (like Cmpd 6i) intercept this oncogenic signaling.

Figure 1: Mechanism of Action.[6] The benzo[d]isoxazole analog competitively binds to the BRD4 bromodomain, preventing the recruitment of P-TEFb and halting c-MYC transcription.

Experimental Protocols

To ensure reproducibility, the following protocols utilize self-validating checks.

Protocol A: Synthesis of 3-Amino-benzo[d]isoxazoles

Context: The formation of the isoxazole ring on the benzene core is the critical step.

• Reactants: Start with 2-fluoro-benzonitrile derivatives.

• Cyclization: React with Acetohydroxamic acid in DMF using Potassium tert-butoxide (

  -BuOK) as a base.

  • Critical Control: Maintain temperature at 0°C initially to prevent polymerization, then warm to RT.

• Validation: Monitor by TLC (Ethyl Acetate:Hexane 3:7). The appearance of a fluorescent spot under UV (254 nm) distinct from the nitrile starting material confirms cyclization.

Protocol B: MTT Cytotoxicity Assay (Validated)

Context: This colorimetric assay measures metabolic activity as a proxy for viability.[3][4][7]

Reagents:

• MTT Stock: 5 mg/mL in PBS (Filter sterilized, store in dark).

• Solubilization Buffer: DMSO or SDS-HCl.[7]

Workflow:

• Seeding: Seed tumor cells (MCF-7 or PC-3) at

  cells/well in 96-well plates.

  • Why: This density ensures cells are in the log growth phase during treatment.

• Equilibration: Incubate for 24 hours at 37°C/5% CO2.

• Treatment: Add test compounds (0.01 µM to 100 µM) in triplicate. Include:

  • Negative Control: 0.1% DMSO (Vehicle).

  • Positive Control:[7][11][12][13][14] Doxorubicin (1 µM).

  • Blank: Media only (no cells).

• Incubation: Incubate for 48 or 72 hours.

• Development: Add 20 µL MTT stock. Incubate 3-4 hours until purple formazan crystals form.

• Solubilization: Aspirate media carefully. Add 100 µL DMSO.[4][13] Shake for 15 mins.

• Read: Measure Absorbance at 570 nm (Reference: 630 nm).

Data Analysis Workflow (DOT):

Figure 2: Data processing pipeline for calculating robust IC50 values.

In Silico Validation: Molecular Docking

Before synthesis, efficacy is often predicted via docking into the BRD4 structure (PDB ID: 3MXF or 5AD1 ).

• Binding Pocket: The benzo[d]isoxazole nitrogen acts as a hydrogen bond acceptor for the conserved Asn140 residue.

• Scoring: A binding energy lower than -8.0 kcal/mol typically correlates with sub-micromolar IC50 values.

• Validation: Re-dock the co-crystallized ligand (e.g., JQ1). The RMSD between the docked pose and the crystal pose must be < 2.0 Å for the protocol to be considered valid.

References

• Zhang, M., et al. (2018). Structure-Based Discovery and Optimization of Benzo[d]isoxazole Derivatives as Potent and Selective BET Inhibitors for Potential Treatment of Castration-Resistant Prostate Cancer (CRPC). Journal of Medicinal Chemistry, 61(7), 3037–3058.[15] [15]

• Miele, E., et al. (2015). Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro. Oncology Reports, 33(4), 1735-1744.

• Taghour, M. S., et al. (2022). Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2061–2076.

• BenchChem. (2025).[3][7] Application Notes and Protocols for Cell Viability Assays of Benzoxazole Compounds.

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The Azetidine Ring Pucker: A Subtle Twist with Profound Impact on Biological Activity

A Comparative Guide for Medicinal Chemists and Drug Development Professionals

In the landscape of modern drug discovery, the pursuit of molecular scaffolds that offer a unique blend of structural rigidity and synthetic accessibility is paramount. Among the saturated heterocycles, the four-membered azetidine ring has emerged as a privileged motif, prized for its ability to impart favorable physicochemical properties and enhance biological activity.[1] While its small size and inherent ring strain contribute to its unique character, it is the subtle, non-planar puckered conformation of the azetidine ring that holds a significant key to its biological efficacy. This guide provides an in-depth investigation into the conformational dynamics of the azetidine ring, presenting a comparative analysis of how its pucker influences interactions with biological targets, supported by experimental data and detailed methodologies.

The Non-Planar Nature of Azetidine: A Prerequisite for Potency

Unlike aromatic rings which are inherently planar, the saturated azetidine ring adopts a puckered, or bent, conformation to alleviate the strain of its four-membered structure.[2] This deviation from planarity is not merely a structural quirk; it is a critical determinant of how a molecule presents its substituents in three-dimensional space, thereby dictating its ability to bind to the intricate surfaces of biological targets such as enzymes and receptors. The degree of this pucker can be influenced by the nature and stereochemistry of substituents on the ring, leading to distinct conformational isomers with potentially divergent biological profiles.[3]

The conformational rigidity of the azetidine scaffold offers a significant advantage in drug design by reducing the entropic penalty upon binding to a biological target, which can lead to higher affinity.[2] By locking in a specific three-dimensional arrangement of functional groups, the azetidine ring can effectively pre-organize a molecule into its bioactive conformation.

Case Study 1: Conformational Restriction in STAT3 Inhibitors

The Signal Transducer and Activator of Transcription 3 (STAT3) is a well-validated target in oncology.[4] The development of small molecule inhibitors of STAT3 has been an area of intense research. A series of potent and selective STAT3 inhibitors has been developed, incorporating an azetidine ring to provide conformational constraint.[5][6]

In one study, a series of (R)-azetidine-2-carboxamide analogues were developed from previously reported proline-based STAT3 inhibitors.[6] The conformational constraints imposed by the azetidine ring were found to lead to stronger interactions with the STAT3 protein, resulting in enhanced potency.[5] For instance, the azetidine-based compound H172 demonstrated a significantly improved STAT3 inhibitory potency (IC50 of 0.38–0.98 μM) compared to earlier, more flexible analogues.[7][8]

While a direct comparison of puckered versus planar azetidine analogues within the same study is not available, the superior potency of the conformationally restricted azetidine-containing compounds over more flexible predecessors underscores the importance of the ring's defined three-dimensional structure for effective binding to the STAT3 protein.[5]

Case Study 2: TZT-1027 Analogues and the Role of Azetidine in Conformational Restriction

TZT-1027 (soblidotin) is a potent synthetic analogue of the natural anticancer agent dolastatin 10.[9] In an effort to explore the impact of conformational restriction on its activity, researchers synthesized a series of TZT-1027 analogues where the C-terminal phenylethyl group was replaced with a 3-aryl-azetidine moiety.[9][10] This strategic modification aimed to limit the conformational freedom of the C-terminus of the molecule and investigate its effect on antiproliferative activity.

The most potent of these new analogues, compound 1a , exhibited excellent antiproliferative activities with IC50 values of 2.2 nM against A549 lung cancer cells and 2.1 nM against HCT116 colon cancer cells.[9][10] However, interestingly, all the azetidine-containing analogues showed weaker activity than the parent compound TZT-1027.[9] This suggests that while conformational restriction is a powerful tool, the specific conformation stabilized by the azetidine ring in this context may not be the optimal one for binding to tubulin, the biological target of TZT-1027.[9] This finding highlights the nuanced and target-dependent nature of conformational effects on biological activity.

Comparative Data: Azetidine-Containing STAT3 and TZT-1027 Analogues

Compound/Analogue	Target	Key Structural Feature	Biological Activity (IC50)	Reference
H172	STAT3	Azetidine-2-carboxamide	0.38–0.98 μM	[5]
TZT-1027 Analogue 1a	Tubulin	3-Aryl-azetidine at C-terminus	2.2 nM (A549), 2.1 nM (HCT116)	[9][10]

Experimental Protocols for Investigating Azetidine Conformation and Biological Activity

To rigorously investigate the effect of azetidine ring conformation on biological activity, a combination of structural elucidation techniques and biological assays is essential.

Protocol 1: Determination of Azetidine Ring Conformation by Single-Crystal X-ray Diffraction

This protocol provides the most unambiguous determination of the solid-state conformation of an azetidine-containing compound.

1. Crystal Growth: a. Dissolve the purified azetidine derivative in a minimal amount of a suitable solvent or solvent mixture (e.g., ethyl acetate/hexane, methanol, or dichloromethane) to achieve a saturated or near-saturated solution. b. Employ slow evaporation of the solvent at a constant temperature. Cover the container with a perforated film to control the rate of evaporation. c. Alternatively, use vapor diffusion by placing a small vial of the compound's solution inside a larger sealed container with a more volatile solvent in which the compound is less soluble. d. Another method is slow cooling of a saturated solution. e. Select a single crystal of suitable size (typically 0.1-0.3 mm in each dimension) that is free of cracks and other visible defects for data collection.

2. Data Collection: a. Mount the selected crystal on a goniometer head. b. Place the mounted crystal on a single-crystal X-ray diffractometer. c. Cool the crystal to a low temperature (e.g., 100 K) using a cryostream to minimize thermal vibrations. d. Collect diffraction data using a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation).

3. Structure Solution and Refinement: a. Process the collected diffraction data to obtain a set of structure factors. b. Solve the crystal structure using direct methods or Patterson methods to obtain an initial model of the atomic positions. c. Refine the structural model against the experimental data to obtain accurate atomic coordinates, bond lengths, bond angles, and torsion angles. d. From the final refined structure, the puckering parameters of the azetidine ring can be precisely calculated.

Diagram of the X-ray Crystallography Workflow

Experimental workflow for determining azetidine conformation via X-ray crystallography.

Protocol 2: Conformational Analysis in Solution by NMR Spectroscopy

NMR spectroscopy provides valuable information about the conformation and dynamics of molecules in solution.

1. Sample Preparation: a. Dissolve the azetidine derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O) to a concentration of approximately 5-10 mg/mL.

2. ¹H NMR Spectroscopy: a. Acquire a standard one-dimensional ¹H NMR spectrum. b. Analyze the coupling constants (J-values) between vicinal protons on the azetidine ring. The magnitude of these coupling constants can provide information about the dihedral angles and thus the ring pucker.

3. Nuclear Overhauser Effect (NOE) Spectroscopy (NOESY/ROESY): a. Perform a 2D NOESY or ROESY experiment to identify through-space correlations between protons. b. The presence or absence of NOE cross-peaks between protons on different parts of the azetidine ring and its substituents can reveal their relative spatial proximity. For example, an NOE between a substituent at the 3-position and protons at the 2- and 4-positions can help determine if the substituent prefers a pseudo-axial or pseudo-equatorial orientation.

Protocol 3: In Vitro STAT3 Inhibition Assay (Electrophoretic Mobility Shift Assay - EMSA)

This assay is used to determine the ability of a compound to inhibit the binding of STAT3 to its DNA target.[8]

1. Preparation of Nuclear Extracts: a. Culture cells known to have constitutively active STAT3 (e.g., MDA-MB-468 breast cancer cells). b. Harvest the cells and prepare nuclear extracts containing active STAT3 protein.

2. Binding Reaction: a. Pre-incubate the nuclear extracts with varying concentrations of the azetidine-containing test compound for a specified time (e.g., 30 minutes) at room temperature. b. Add a radiolabeled double-stranded oligonucleotide probe containing the STAT3 binding site (e.g., hSIE probe). c. Incubate the reaction mixture to allow for STAT3-DNA binding.

3. Electrophoresis and Detection: a. Separate the protein-DNA complexes from the free probe by non-denaturing polyacrylamide gel electrophoresis. b. Dry the gel and expose it to a phosphor screen or X-ray film to visualize the radiolabeled bands. c. Quantify the intensity of the bands corresponding to the STAT3-DNA complex.

4. Data Analysis: a. Calculate the percentage of inhibition of STAT3 DNA binding for each concentration of the test compound relative to a vehicle control. b. Determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of STAT3 DNA binding activity.

Logical Relationship: Conformation to Biological Activity

The causal chain from azetidine ring conformation to biological activity.

Conclusion: A Call for Deeper Conformational Exploration

The evidence presented in this guide strongly indicates that the conformational properties of the azetidine ring are a critical consideration in the design of bioactive molecules. The case studies of STAT3 inhibitors and TZT-1027 analogues demonstrate that the rigid, puckered nature of the azetidine scaffold can be leveraged to enhance potency and explore the structure-activity relationships of drug candidates. However, the nuanced results from the TZT-1027 analogues also serve as a crucial reminder that the relationship between conformational restriction and biological activity is not always straightforward and is highly dependent on the specific biological target.

For researchers, scientists, and drug development professionals, a thorough understanding and characterization of the conformational preferences of azetidine-containing compounds is not just an academic exercise but a practical necessity for successful drug design. The integration of high-resolution structural analysis techniques, such as X-ray crystallography and NMR spectroscopy, with robust biological evaluation is essential to unlock the full potential of this versatile heterocyclic scaffold. Future work focusing on the synthesis and comparative analysis of azetidine diastereomers with distinct and well-defined ring puckers will be invaluable in further elucidating the precise role of conformation in modulating biological activity.

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